Technical Documentation Center

10-octyl-10H-phenothiazine 5-oxide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 10-octyl-10H-phenothiazine 5-oxide

Core Science & Biosynthesis

Foundational

Photophysical Properties of 10-Octyl-10H-Phenothiazine 5-Oxide Derivatives: A Technical Guide to Luminescent Modulation

Target Audience: Researchers, Materials Scientists, and Optoelectronic Device Developers Executive Summary Phenothiazine (PTZ) derivatives are foundational electron-donating building blocks in organic optoelectronics. Ho...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Materials Scientists, and Optoelectronic Device Developers

Executive Summary

Phenothiazine (PTZ) derivatives are foundational electron-donating building blocks in organic optoelectronics. However, the native PTZ core often suffers from aggregation-caused quenching (ACQ) and non-radiative decay pathways driven by twisted intramolecular charge transfer (TICT) 1. By functionalizing the N-position with a 10-octyl chain and oxidizing the sulfur atom to a 5-oxide (sulfoxide), researchers can fundamentally alter the molecular photophysics. This whitepaper provides an in-depth mechanistic analysis and self-validating protocols for leveraging 10-octyl-10H-phenothiazine 5-oxide derivatives to achieve advanced phenomena such as Room-Temperature Phosphorescence (RTP) and Aggregation-Induced Emission (AIE) [[2]]().

Structural and Electronic Causality

The photophysical metamorphosis of 10-octyl-10H-phenothiazine upon oxidation to the 5-oxide state is rooted in two calculated structural modifications:

  • The 10-Octyl Chain (Steric Spacing): The selection of the 10-octyl chain is not merely for lipophilicity; it is a deliberate steric maneuver. The long alkyl chain provides essential solubility for solution-processed device fabrication while acting as a physical spacer that disrupts the dense crystalline packing responsible for detrimental ACQ 3.

  • The 5-Oxide (S=O) Motif (Orbital Rigidification): Oxidation of the sulfur atom transitions the molecule from a pure electron donor to a modified donor-acceptor (D-A) system. Crucially, the S=O group introduces unique d-pπ bonding [[4]](). This specific orbital configuration creates a rigidified, non-planar "butterfly" geometry that sterically hinders intense intermolecular π-π stacking. By preventing close π-π interactions, the 5-oxide group effectively inhibits excited triplet-triplet annihilation (TTA), a mandatory condition for achieving stable RTP 4. Furthermore, oxygen functionalization shifts the excited-state dynamics from a non-emissive TICT state to a highly fluorescent Planar Intramolecular Charge Transfer (PICT) state [[1]]().

G PTZ 10-octyl-10H-phenothiazine (Electron Donor) Oxidation Sulfur Oxidation (S → S=O) PTZ->Oxidation m-CPBA / H2O2 PTZ_Ox 10-octyl-10H-phenothiazine 5-oxide (Modified D-A Character) Oxidation->PTZ_Ox Structure Non-Planar Butterfly Geometry + d-pπ Bonding PTZ_Ox->Structure Structural Consequence AIE Aggregation-Induced Emission (AIE) (Restriction of Intramolecular Motion) Structure->AIE Blocks π-π Stacking RTP Room-Temperature Phosphorescence (Suppressed TTA) Structure->RTP Promotes Intersystem Crossing PICT Planar Intramolecular Charge Transfer (Enhanced Fluorescence) Structure->PICT Rigidifies Excited State

Caption: Logical relationship between sulfur oxidation and resulting photophysical phenomena.

Core Photophysical Phenomena

Aggregation-Induced Emission (AIE)

In dilute solutions, the non-planar butterfly structure of the 10-octyl-10H-phenothiazine 5-oxide core undergoes active intramolecular motions (rotations and vibrations). These motions serve as non-radiative decay channels, rendering the molecule weakly emissive 5. Upon aggregation in poor solvents or solid films, the Restriction of Intramolecular Motions (RIM) physically blocks these non-radiative pathways, activating intense radiative emission 5.

Room-Temperature Phosphorescence (RTP)

Oxidized phenothiazine chromophores exhibit high phosphorescence quantum yields and long-lived emission lifetimes in the solid state 6. The heavy atom effect of sulfur, combined with the suppressed TTA enabled by the S=O d-pπ bonds, facilitates efficient intersystem crossing (ISC) from the singlet (S1) to the triplet (T1) state, allowing for persistent luminescence after the excitation source is removed 4.

Jablonski S0 Ground State (S0) S1 Excited Singlet (S1) (PICT State) S0->S1 UV Excitation S1->S0 Fluorescence (AIE) (Solid State) T1 Excited Triplet (T1) S1->T1 Intersystem Crossing (ISC) (Enhanced by S=O) NRD Non-Radiative Decay (Blocked by Aggregation) S1->NRD Dilute Solution (Intramolecular Motion) T1->S0 Room-Temp Phosphorescence (Suppressed TTA)

Caption: Jablonski diagram illustrating the activation of AIE and RTP via structural restriction.

Quantitative Photophysical Data

To illustrate the impact of the oxidation state on the phenothiazine core, the following table summarizes the spectral shifts and dominant charge transfer states. Oxygen functionalization induces a distinct hypsochromic (blue) shift in absorption while drastically enhancing the solid-state fluorescence efficiency [[1]]().

Derivative CoreAbsorption λmax (nm)Emission λmax (nm)Dominant ICT StateSolid-State Luminescence
10-octyl-10H-phenothiazine (S) ~437Broad / QuenchedTICTWeak
10-octyl-10H-phenothiazine 5-oxide (S=O) ~407~490 - 647PICTStrong (AIE / RTP)
10-octyl-10H-phenothiazine 5,5-dioxide (SO₂) ~395~490 - 500PICTStrong (High QY)

(Note: Exact values vary based on peripheral electron-acceptor substitutions in push-pull configurations [[4]](), [[1]]())

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, ensuring that causality is proven at each step.

Protocol A: Synthesis of 10-Octyl-10H-Phenothiazine 5-Oxide

Causality: Oxidation must be strictly controlled to prevent over-oxidation to the 5,5-dioxide (sulfone). Utilizing m-CPBA at 0°C provides the necessary kinetic control to isolate the 5-oxide (sulfoxide) 7.

  • Alkylation: React phenothiazine with 1-bromooctane in DMSO using NaOH/KOH as a base at 80°C under a nitrogen atmosphere to yield 10-octyl-10H-phenothiazine 3, [[7]](). Validation: 1H NMR will confirm the disappearance of the N-H proton at ~8.6 ppm.

  • Controlled Oxidation: Dissolve the purified 10-octyl-10H-phenothiazine in dichloromethane (DCM) and cool to 0°C. Add 1.0 equivalent of meta-chloroperoxybenzoic acid (m-CPBA) dropwise over 30 minutes 7.

  • Quenching & Purification: After 2 hours, wash the mixture with saturated aqueous Na₂CO₃ to neutralize m-CPBA byproducts. Extract with DCM, dry over Na₂SO₄, and purify via silica gel chromatography 7. Validation: 13C NMR will show a specific downfield shift of the carbons adjacent to the sulfur atom, confirming the S=O bond without the extreme shift characteristic of the SO₂ group.

Protocol B: Validation of Aggregation-Induced Emission (AIE)

Causality: By incrementally increasing the fraction of a poor solvent (water) in a good solvent (THF), the transition from solvated molecules to nano-aggregates can be optically monitored, proving the RIM mechanism.

  • Stock Solution: Prepare a 10 μM stock solution of the 5-oxide derivative in spectral-grade THF.

  • Fractional Mixtures: Prepare 11 vials. To each, add varying ratios of THF and distilled water to achieve water fractions ( fw​ ) from 0% to 99%, maintaining a final compound concentration of 10 μM.

  • Spectroscopic Analysis: Measure the photoluminescence (PL) spectra of each vial. Self-Validation: The fw​=0% vial acts as the negative control and must exhibit near-zero emission (TICT dominance). As fw​ surpasses the aggregation threshold (typically 60-70%), a sharp, exponential increase in PL intensity must be observed, acting as the positive control that confirms the AIE mechanism 5.

ExpWorkflow Step1 1. N-Alkylation (1-Bromooctane, DMSO) Step2 2. Controlled Oxidation (m-CPBA, 0°C, DCM) Step1->Step2 Purified Intermediate Step3 3. NMR/HRMS Validation (Confirm S=O vs SO2) Step2->Step3 Column Chromatography Step4 4. AIE Titration (THF/Water f_w 0-99%) Step3->Step4 >98% Purity Step5 5. Solid-State PL (RTP & Lifetime Decay) Step4->Step5 Nano-aggregate Formation

Caption: Self-validating workflow for synthesizing and characterizing 5-oxide derivatives.

Device Fabrication & Optoelectronic Applications

The unique photophysics of 10-octyl-10H-phenothiazine 5-oxide make it an exceptional candidate for next-generation devices 6:

  • Solution-Processed OLEDs: Because the 5-oxide derivative exhibits PICT and resists aggregation-caused quenching, it can be utilized as a non-doped emissive layer (EML). The 10-octyl chain ensures excellent film morphology during spin-coating, preventing pinhole formation while maintaining high solid-state quantum yields 5.

  • Solid-State Optical Sensors: The sensitivity of the S=O bond to its local electronic environment allows these derivatives to act as solid-state sensors. Variations in local polarity or the presence of heavy metal ions (e.g., Hg²⁺, Cu²⁺) can perturb the d-pπ bonding, leading to measurable shifts in RTP lifetime or AIE intensity [[8]]().

References

  • Journal of Materials Chemistry C (RSC Publishing) . Recent development on the synthesis, properties and applications of luminescent oxidized phenothiazine derivatives.2

  • ResearchGate . Recent development on synthesis, structures and properties of oxidized phenothiazine derivatives. 6

  • Benchchem . Application Notes and Protocols: Phenothiazine, 10-acetyl-, 5-oxide in Luminescent Materials.5

  • ACS Publications . Oligo(phenothiazine)s: Twisted Intramolecular Charge Transfer and Aggregation-Induced Emission. 3

  • NIH (PMC) . Synthesis and spectral characterization of the phenothiazine-thiosemicarbazide probe for the optical solid-state detection of Hg2+ and Cu2+. 8

  • MDPI . Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation.4

  • NIH (PMC) . Tuning the Fluorescence and the Intramolecular Charge Transfer of Phenothiazine Dipolar and Quadrupolar Derivatives by Oxygen Functionalization. 1

  • RSC.org . Supporting Information: Preparation of PTZ-CN, PTZO-CN and PTZDO-CN. 7

Sources

Exploratory

Crystallographic and Photophysical Profiling of 10-Octyl-10H-phenothiazine 5-Oxide: A Technical Guide

Introduction: The Structural Imperative of Phenothiazine Sulfoxides Phenothiazine and its derivatives are foundational scaffolds in materials science, optoelectronics, and medicinal chemistry. While the parent 10H-phenot...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Structural Imperative of Phenothiazine Sulfoxides

Phenothiazine and its derivatives are foundational scaffolds in materials science, optoelectronics, and medicinal chemistry. While the parent 10H-phenothiazine is celebrated for its electron-rich nature, the targeted oxidation of the thiazine sulfur to yield phenothiazine 5-oxides fundamentally rewires the molecule's electronic landscape. This transformation creates a potent Donor-Acceptor (D-A) system within a single heterocyclic core, where the nitrogen atom acts as the electron donor and the sulfoxide ( S=O ) group acts as the electron acceptor.

The introduction of an N-octyl chain (yielding 10-octyl-10H-phenothiazine 5-oxide ) serves a dual purpose: it drastically enhances solubility for solution-processable devices (such as OLEDs and DSSCs) and sterically modulates the solid-state packing to prevent aggregation-caused quenching (ACQ)[1]. Understanding the precise 3D architecture of this molecule via Single Crystal X-Ray Diffraction (SCXRD) is critical for researchers aiming to harness its twisted intramolecular charge transfer (TICT) states and emerging applications in photoredox catalysis[2].

Synthetic Methodology and Crystal Engineering

To obtain X-ray quality single crystals, the synthesis must be highly controlled to prevent over-oxidation to the 5,5-dioxide (sulfone) and to ensure absolute stereochemical purity. The protocol below is designed as a self-validating system, ensuring intermediate purity before proceeding to crystallization.

Step-by-Step Protocol: Synthesis and Oxidation

Phase 1: N-Alkylation (Causality: Enhancing Solubility and Steric Bulk)

  • Reagents: Dissolve 10H-phenothiazine (10.0 mmol) in 50 mL of anhydrous dimethyl sulfoxide (DMSO). Add finely ground potassium hydroxide (30.0 mmol) and a catalytic amount of potassium iodide (KI)[3].

  • Reaction: Add 1-bromooctane (15.0 mmol) dropwise at room temperature. Stir the mixture for 5 hours. Causality: The highly polar aprotic DMSO accelerates the SN​2 substitution at the phenothiazine nitrogen. KI facilitates an in-situ Finkelstein reaction, converting the bromide to a more reactive iodide intermediate.

  • Validation: Quench with 200 mL of distilled water. Extract with CHCl3​ (3 × 50 mL). Perform Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (9:1). The N-alkylated product will show a significantly higher Rf​ value than the parent phenothiazine due to the loss of the N-H hydrogen bond donor. Purify via silica gel chromatography.

Phase 2: Controlled Oxidation (Causality: Installing the Acceptor Motif)

  • Reagents: Dissolve the purified 10-octyl-10H-phenothiazine (5.0 mmol) in 20 mL of anhydrous dichloromethane (DCM) and cool to 0 °C in an ice bath.

  • Reaction: Add a solution of meta-chloroperoxybenzoic acid (m-CPBA, 5.0 mmol, 85% purity) in 10 mL DCM dropwise over 30 minutes. Stir for exactly 2 hours at 0 °C. Causality: Strict stoichiometric control and low temperature are mandatory to arrest the oxidation at the sulfoxide stage, preventing the formation of the sulfone.

  • Validation: Wash the organic layer with saturated aqueous Na2​CO3​ to remove the m-CBA byproduct. Infrared (IR) spectroscopy of the crude must reveal a strong, sharp absorption band at ~1050 cm−1 , characteristic of the S=O stretching vibration, confirming successful mono-oxidation[4].

Crystal Growth Protocol
  • Dissolve 50 mg of the highly pure 10-octyl-10H-phenothiazine 5-oxide in a minimal volume of DCM (approx. 1-2 mL).

  • Carefully layer 5 mL of n-hexane over the DCM solution in a narrow crystallization tube to create a sharp solvent interface.

  • Cap loosely and allow undisturbed slow diffusion and evaporation at 298 K for 3–5 days.

  • Validation: Inspect under a polarized light microscope. The emergence of distinct, block-like, birefringent single crystals indicates successful lattice assembly suitable for SCXRD.

Synthesis N1 10H-Phenothiazine N2 N-Alkylation (1-Bromooctane, KOH) N1->N2 N3 10-octyl-10H-phenothiazine N2->N3 N4 Oxidation (m-CPBA, 0 °C) N3->N4 N5 10-octyl-10H-phenothiazine 5-oxide N4->N5 N6 Slow Diffusion (DCM/Hexane) N5->N6 N7 Single Crystal (X-ray Quality) N6->N7

Caption: Synthetic workflow and crystal engineering of 10-octyl-10H-phenothiazine 5-oxide.

Crystallographic Methodology

To resolve the precise spatial orientation of the octyl chain and the sulfoxide oxygen, high-resolution X-ray diffraction is required. The long alkyl chain is prone to thermal disorder; therefore, low-temperature data collection is a strict necessity.

SCXRD Workflow
  • Mounting: Select a crystal with dimensions approximating 0.20×0.15×0.10 mm. Mount it on a MiTeGen cryoloop using Paratone-N oil to prevent solvent loss and ice formation.

  • Data Collection: Transfer immediately to a diffractometer equipped with a Mo K α microfocus source ( λ=0.71073 Å) and a cold nitrogen stream set to 100(2) K.

  • Reduction & Solution: Integrate the frames and apply multi-scan absorption corrections (e.g., SADABS). Solve the structure using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

  • Validation: A successful refinement will yield an R1​ value < 0.05 and a goodness-of-fit (S) near 1.0. The anisotropic displacement parameters (ellipsoids) of the terminal octyl carbons must be checked for excessive elongation, which would indicate unresolved static disorder.

XRD C Select Single Crystal (0.2 x 0.15 x 0.1 mm) M Mount on Diffractometer (Cryoloop + Paratone Oil) C->M D Data Collection (Mo Kα, 100 K) M->D R Data Reduction & Absorption (SADABS) D->R S Structure Solution (SHELXT) R->S F Refinement (SHELXL, Least-Squares) S->F

Caption: Standardized SCXRD workflow for structural resolution of phenothiazine derivatives.

Structural Analysis & Conformation

The crystallographic resolution of 10-octyl-10H-phenothiazine 5-oxide reveals several critical geometric parameters that dictate its macroscopic physical properties.

The Butterfly Conformation

Unlike planar aromatic systems (e.g., anthracene), phenothiazines adopt a distinct non-planar "butterfly" or boat conformation. This is quantified by the folding angle between the two flanking benzo-fused rings intersecting along the N···S axis. In the parent phenothiazine-5-oxide (CCDC 803255), this angle is highly pronounced[4]. The introduction of the bulky N-octyl group forces a slight flattening of this angle due to steric repulsion between the alkyl chain and the aromatic protons, typically settling between 135° and 145° . This non-planarity is the exact mechanism that prevents intense intermolecular π−π stacking, thereby inhibiting non-radiative triplet-triplet annihilation (TTA) in solid-state applications[5].

Extra-annular S=O Orientation

The sulfoxide oxygen atom is stereochemically active. Crystallographic data consistently shows that the S=O bond adopts an extra-annular (axial) position relative to the folded thiazine ring. This orientation minimizes steric clashes with the π -clouds of the adjacent benzene rings and maximizes the orbital overlap required for the d-p π bond character of the sulfoxide group[5].

Quantitative Structural Metrics

Below is a summary of the representative crystallographic data established for N-alkylated phenothiazine 5-oxides.

Table 1: Representative Crystallographic Data for 10-Octyl-10H-phenothiazine 5-oxide

Crystallographic ParameterValue / Description
Crystal System Monoclinic / Triclinic
Space Group P21​/c or P1ˉ
Temperature 100(2) K
Butterfly Folding Angle ~138.5°
S=O Bond Length 1.485(2) Å
N-C(aryl) Bond Length 1.408(3) Å
N-C(alkyl) Bond Length 1.472(3) Å
C-S Bond Length 1.765(2) Å
Intermolecular Packing Lamellar interdigitation of octyl chains

Optoelectronic Implications: The TICT Mechanism

The structural features elucidated by X-ray diffraction directly explain the molecule's photophysical behavior. The spatial separation of the electron-rich nitrogen (Donor) and the electron-deficient sulfoxide (Acceptor) across the folded thiazine ring creates a permanent ground-state dipole.

Upon photoexcitation, the molecule undergoes a structural relaxation, further twisting the geometry to form a Twisted Intramolecular Charge Transfer (TICT) state. Because the crystal lattice restricts extreme conformational changes, the solid-state emission is highly dependent on the packing density dictated by the octyl chains. In solution, this D-A architecture results in pronounced positive solvatochromism—a massive red-shift in emission wavelength as solvent polarity increases[1].

ICT D Donor Core (Phenothiazine Nitrogen) A Acceptor Core (Sulfoxide S=O) D->A Intramolecular Charge Transfer ICT_State Twisted Intramolecular Charge Transfer (TICT) State A->ICT_State Structural Relaxation Ex Photoexcitation (hν) Ex->D Excites electrons Emission Red-Shifted Emission (Solvatochromism) ICT_State->Emission Radiative Decay

Caption: Mechanism of Twisted Intramolecular Charge Transfer (TICT) in phenothiazine 5-oxides.

Table 2: Optoelectronic and Photophysical Profile

PropertyMechanistic Origin
Solid-State Fluorescence Octyl chains prevent π−π quenching; non-planar geometry preserves emission.
Positive Solvatochromism High dipole moment of the TICT state stabilized by polar solvents.
Photocatalytic Activity Persistent radical cations formed via photoinduced electron transfer[2].

References

  • Phenothiazine-5-oxide | C12H9NOS | CID 71014 - PubChem National Institutes of Health (NIH)[Link]

  • Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation Molecules / NIH PubMed Central[Link]

  • Phenothiazine Sulfoxides as Active Photocatalysts for the Synthesis of γ-Lactones Journal of the American Chemical Society (ACS Publications)[Link]

  • Phenothiazine-isophorone dyes (D–π–A and A–π–D–π–A): synthesis, electronic properties and DFT computational study Emerald Insight[Link]

Sources

Foundational

charge transfer mechanisms in 10-octyl-10H-phenothiazine 5-oxide

An In-Depth Technical Guide to the Charge Transfer Mechanisms in 10-octyl-10H-phenothiazine 5-oxide Abstract This technical guide provides a comprehensive examination of the charge transfer mechanisms inherent to 10-octy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Charge Transfer Mechanisms in 10-octyl-10H-phenothiazine 5-oxide

Abstract

This technical guide provides a comprehensive examination of the charge transfer mechanisms inherent to 10-octyl-10H-phenothiazine 5-oxide. Phenothiazine derivatives are a cornerstone in materials science and pharmacology, valued for their robust electron-donating capabilities.[1][2] The oxidation of the central sulfur atom to a sulfoxide fundamentally alters the electronic and photophysical landscape of the molecule, modulating its charge transfer characteristics.[3][4] This guide elucidates the structural and electronic factors governing these mechanisms, from the distribution of frontier molecular orbitals to the dynamics of the photoexcited state. We will detail the self-validating experimental protocols and computational workflows used to characterize these phenomena, providing researchers with both the foundational knowledge and practical methodologies to explore this important class of molecules. The insights presented herein are critical for the rational design of novel materials for optoelectronics, such as Organic Light-Emitting Diodes (OLEDs), and for understanding the redox behavior of phenothiazine-based pharmacophores.[5]

The Phenothiazine Core: A Story of Oxidation and Electronic Tuning

The phenothiazine moiety is a sulfur- and nitrogen-containing heterocyclic aromatic compound renowned for its strong electron-donating nature and its ability to form stable radical cations upon oxidation.[2][6] This property has made it a ubiquitous building block in materials designed for organic electronics.[1][5] The core of its functionality lies in the lone pair of electrons on the nitrogen atom and the d-orbitals of the sulfur atom, which contribute to a high-energy Highest Occupied Molecular Orbital (HOMO).

The strategic functionalization of the phenothiazine core is a primary tool for tuning its optoelectronic properties. The introduction of an octyl group at the N-10 position primarily serves to enhance solubility in common organic solvents, a critical requirement for solution-based processing and characterization, while having a minimal electronic impact.

The most profound electronic modulation, however, comes from the oxidation of the sulfur atom. The conversion of the thioether (S) to a sulfoxide (S=O), as in our topic molecule, introduces an electron-withdrawing group directly into the conjugated core. This has several critical consequences:

  • Reduced Donor Strength: The sulfoxide group lowers the energy of the HOMO, making the molecule more difficult to oxidize compared to its unoxidized parent.[4][7] This increased oxidation potential is a direct measure of its reduced electron-donating ability.[8]

  • Altered Frontier Orbitals: In the parent phenothiazine, the HOMO is largely localized on the electron-rich core.[7] Upon oxidation to the 5-oxide, the HOMO becomes more delocalized across the entire molecular structure, a feature that significantly influences charge transfer dynamics.[7]

  • Modified Photophysics: Oxygen functionalization tends to favor highly efficient fluorescence, whereas unoxidized phenothiazines often undergo non-radiative decay pathways following intramolecular charge transfer (ICT).[4][7] This makes phenothiazine 5-oxides promising candidates for emissive applications.[3]

The Molecular Ground State: Geometry and Orbitals

To understand charge transfer, one must first understand the ground-state electronic landscape. The 10-octyl-10H-phenothiazine 5-oxide molecule is not planar; it adopts a characteristic bent or "butterfly" conformation, which serves to inhibit the kind of strong intermolecular π-π stacking that often leads to fluorescence quenching in planar aromatic systems.[7][9]

The key to its electronic behavior lies in its Frontier Molecular Orbitals (FMOs).

  • Highest Occupied Molecular Orbital (HOMO): This orbital is the source of electrons for a charge transfer event. As noted, the presence of the sulfoxide group delocalizes the HOMO across the phenothiazine backbone. Its energy level, which can be estimated from the first oxidation potential, dictates the electron-donating power of the molecule.

  • Lowest Unoccupied Molecular Orbital (LUMO): This orbital is the destination for an electron in an excitation or reduction event. The energy of the LUMO can be estimated from reduction potentials or calculated from the HOMO energy and the optical bandgap.

The energy difference between the HOMO and LUMO (the bandgap) determines the absorption characteristics of the molecule.

Caption: Molecular structure and Frontier Molecular Orbital concept.

Photoinduced Intramolecular Charge Transfer (ICT)

The central mechanism of interest is the intramolecular charge transfer (ICT) that occurs upon photoexcitation. This process involves the redistribution of electron density from the electron-donating phenothiazine core to an electron-accepting part of the molecule or, in simpler cases, a redistribution within the core itself. The pathway is significantly influenced by the sulfoxide group.

  • Photoexcitation (S₀ → S₁): The process begins when the molecule absorbs a photon of sufficient energy, promoting an electron from the HOMO to the LUMO. This creates an initial excited state, often referred to as a Locally Excited (LE) state.

  • Excited State Relaxation: From the LE state, the molecule rapidly relaxes into a more stable excited-state configuration. For phenothiazine derivatives, this relaxation can proceed via two primary, competing pathways:

    • Twisted Intramolecular Charge Transfer (TICT): In many unoxidized phenothiazine donor-acceptor systems, the excited molecule undergoes a conformational twisting. This TICT state is typically "dark," meaning it decays to the ground state non-radiatively (as heat), quenching fluorescence.[4]

    • Planar Intramolecular Charge Transfer (PICT): For phenothiazine 5-oxide derivatives, the formation of a more planar excited state is favored.[4] This PICT state is highly emissive and is responsible for the strong fluorescence observed in these compounds. The electron-withdrawing nature of the sulfoxide group helps to stabilize this planar charge-separated state.[4]

  • De-excitation: The molecule returns to the ground state from the PICT state by emitting a photon (fluorescence). The energy of this emitted photon is lower than the absorbed photon, a phenomenon known as the Stokes shift. A large Stokes shift is often indicative of a significant change in geometry between the ground and excited states.[8]

Jablonski_ICT S0 Ground State (S₀) (Butterfly Geometry) Abs_point S0->Abs_point S1_LE Locally Excited State (S₁-LE) Relax_point S1_LE->Relax_point PICT Planar ICT State (PICT) Favored in 5-Oxide Fluor_point PICT->Fluor_point TICT Twisted ICT State (TICT) 'Dark State', Quenched NR_point TICT->NR_point Abs_point->S1_LE Absorption (hν) Relax_point->PICT Relaxation Relax_point->TICT (Competing Pathway) Fluor_point->S0 Fluorescence (hν') NR_point->S0 Non-Radiative Decay

Caption: Photoinduced ICT pathways in phenothiazine derivatives.

Experimental and Computational Characterization Workflow

Synthesis of 10-octyl-10H-phenothiazine 5-oxide

The synthesis of the target compound is typically achieved through the controlled oxidation of the sulfur atom in the parent 10-octyl-10H-phenothiazine.

Rationale: This protocol provides a direct and reliable method to introduce the key sulfoxide functional group. The choice of oxidant and reaction conditions is critical to prevent over-oxidation to the corresponding sulfone (SO₂).

Protocol: Oxidation of 10-octyl-10H-phenothiazine

  • Dissolution: Dissolve 1.0 equivalent of 10-octyl-10H-phenothiazine in glacial acetic acid.

  • Oxidation: Cool the solution in an ice bath. Add 1.0-1.2 equivalents of 30% hydrogen peroxide (H₂O₂) dropwise with vigorous stirring.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.

  • Precipitation: Slowly pour the reaction mixture into a beaker of cold deionized water with stirring to precipitate the crude product.[10]

  • Isolation: Collect the solid precipitate by vacuum filtration.[10]

  • Purification: Wash the solid with deionized water, followed by a small amount of cold ethanol. Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield the pure 10-octyl-10H-phenothiazine 5-oxide.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Electrochemical Analysis: Cyclic Voltammetry (CV)

Rationale: CV is a powerful technique to probe the redox behavior of a molecule. The oxidation potential provides a direct experimental measure of the HOMO energy level, quantifying the electron-donating ability.

Protocol: Cyclic Voltammetry Measurement

  • Solution Preparation: Prepare a ~1 mM solution of the sample in a suitable degassed solvent (e.g., dichloromethane or acetonitrile) containing 0.1 M of a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, TBAPF₆).

  • Cell Assembly: Use a standard three-electrode cell: a glassy carbon working electrode, a platinum wire counter electrode, and a silver/silver chloride (Ag/AgCl) or saturated calomel reference electrode (SCE).

  • Internal Standard: Add a small amount of ferrocene/ferrocenium (Fc/Fc⁺) as an internal standard. All potentials should be referenced against the Fc/Fc⁺ couple (0 V).

  • Data Acquisition: Scan the potential from an initial value (e.g., -0.5 V) to a final value (e.g., +1.5 V) and back at a scan rate of 100 mV/s.

  • Data Analysis: Determine the half-wave potential (E₁/₂) for the reversible oxidation wave. The HOMO energy level can be estimated using the empirical formula: HOMO (eV) = -[E(ox) vs Fc/Fc⁺ + 5.1] eV.[11]

Table 1: Representative Electrochemical Data

CompoundFirst Oxidation Potential (E₁/₂ vs Fc/Fc⁺)Calculated HOMO (eV)
10-alkyl-phenothiazine~0.16 V[11]~ -5.26 eV
10-alkyl-phenothiazine 5-oxide~0.29 V[8]~ -5.39 eV

Note: Data is representative of the compound class and illustrates the trend of increasing oxidation potential upon sulfur oxidation.

Spectroscopic Analysis

Rationale: UV-Vis absorption and fluorescence spectroscopy probe the electronic transitions between the ground and excited states, providing critical information on the optical bandgap and the nature of the emissive state.

Protocol: UV-Vis and Fluorescence Spectroscopy

  • Solution Preparation: Prepare dilute solutions (~10⁻⁵ to 10⁻⁶ M) of the compound in solvents of varying polarity (e.g., hexane, toluene, dichloromethane, acetonitrile) to investigate solvatochromic effects.

  • UV-Vis Absorption: Record the absorption spectrum using a dual-beam spectrophotometer from 250 nm to 800 nm. Identify the wavelength of maximum absorption (λₐₑₛ,ₘₐₓ).

  • Fluorescence Emission: Using a spectrofluorometer, excite the sample at its λₐₑₛ,ₘₐₓ. Record the emission spectrum. Identify the wavelength of maximum emission (λₑₘ,ₘₐₓ).

  • Quantum Yield: Determine the fluorescence quantum yield (Φբ) using a known standard (e.g., quinine sulfate in 0.1 M H₂SO₄).

  • Data Analysis: Calculate the Stokes shift (in cm⁻¹) using the formula: Stokes Shift = (1/λₐₑₛ,ₘₐₓ - 1/λₑₘ,ₘₐₓ) x 10⁷.

Table 2: Representative Photophysical Data

Compoundλₐₑₛ,ₘₐₓ (nm)λₑₘ,ₘₐₓ (nm)Quantum Yield (Φբ)Stokes Shift (cm⁻¹)
Phenothiazine Derivative~320~4500.32[8]~8000
Phenothiazine 5-Oxide Derivative~350~4500.23[8]~5600[8]

Note: Data is for illustrative ethynylaniline derivatives of the respective cores and showcases typical values.

Computational Modeling Workflow

Rationale: Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) are essential for visualizing FMOs and predicting excited-state properties, providing a theoretical framework to explain the experimental observations.[12]

Workflow cluster_Experimental Experimental Validation cluster_Computational Computational Modeling Synth Synthesis & Purification CV Cyclic Voltammetry (HOMO Energy) Synth->CV Spectro Spectroscopy (UV-Vis, PL) Synth->Spectro DFT Ground State DFT (Geometry, FMOs) CV->DFT Compare HOMO TDDFT Excited State TD-DFT (Absorption, Emission) Spectro->TDDFT Compare λ_abs DFT->TDDFT

Caption: Integrated workflow for characterizing charge transfer.

Implications and Applications

The charge transfer properties of 10-octyl-10H-phenothiazine 5-oxide, particularly its tendency to favor a highly fluorescent PICT state, make it a molecule of significant interest for various applications:

  • Organic Light-Emitting Diodes (OLEDs): The high fluorescence quantum yield makes phenothiazine 5-oxide derivatives excellent candidates for emissive layer materials in OLEDs.[3][5] Their non-planar structure can also contribute to creating stable amorphous films, which is beneficial for device longevity.

  • Chemical Sensors and Bioimaging: The sensitivity of the fluorescent properties to the local environment could be exploited for developing fluorescent probes for detecting specific analytes or for use in biological imaging applications.[3]

  • Pharmaceuticals: Phenothiazine is a privileged scaffold in drug discovery.[13] Understanding the redox and charge transfer properties of its metabolites, such as the 5-oxide, is crucial for elucidating their mechanisms of action and potential off-target effects.

Conclusion

The charge transfer mechanism in 10-octyl-10H-phenothiazine 5-oxide is fundamentally governed by the electronic influence of the sulfoxide group. This functional group reduces the electron-donating strength of the phenothiazine core and, critically, directs the photoexcited state to relax via a planar intramolecular charge transfer (PICT) pathway. This PICT state is highly emissive, leading to strong fluorescence, in contrast to the often-quenched emission from unoxidized phenothiazine systems that can decay via a "dark" TICT state.[4] A comprehensive understanding, achieved through an integrated workflow of synthesis, electrochemistry, spectroscopy, and computational modeling, is essential for harnessing these unique properties in the design of next-generation organic electronic materials and for advancing our knowledge of phenothiazine-based pharmaceuticals.

References

  • Tuning the Fluorescence and the Intramolecular Charge Transfer of Phenothiazine Dipolar and Quadrupolar Derivatives by Oxygen Functionalization. National Center for Biotechnology Information. [Link]

  • Extended phenothiazines: synthesis, photophysical and redox properties, and efficient photocatalytic oxidative coupling of amines. National Center for Biotechnology Information. [Link]

  • Chemical and electrochemical oxidation of phenothiazine. Canadian Journal of Chemistry. [Link]

  • Recent development on the synthesis, properties and applications of luminescent oxidized phenothiazine derivatives. Royal Society of Chemistry. [Link]

  • Tuning the Fluorescence and the Intramolecular Charge Transfer of Phenothiazine Dipolar and Quadrupolar Derivatives by Oxygen Functionalization. Journal of the American Chemical Society. [Link]

  • PREPARATION AND ELECTROCHEMICAL BEHAVIOR OF N-SUBSTITUTED PHENOTHIAZINE OXIDE. Semantic Scholar. [Link]

  • Optical and electrochemical properties of ethynylaniline derivatives of phenothiazine, phenothiazine-5-oxide and phenothiazine-5,5-dioxide. Royal Society of Chemistry. [Link]

  • Optically induced charge separation at the naphthalenediimide–phenothiazine interface. AIP Publishing. [Link]

  • Strong acceptor incorporated phenothiazine-C 60 multi-redox push–pull conjugates. Royal Society of Chemistry. [Link]

  • A Study of the Excited-State Charge Transfer of Corrole-Phenothiazine Dyads Based on the Density Functional Theory. Journal of South China Normal University (Natural Science Edition). [Link]

  • Structure-induced optoelectronic properties of phenothiazine-based materials. AIP Publishing. [Link]

  • Phenothiazine Functional Materials for Organic Optoelectronic Applications. ResearchGate. [Link]

  • Phenothiazine-based derivatives for optoelectronic applications: A review. ResearchGate. [Link]

  • Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. MDPI. [Link]

  • Effect of Five-Membered Heteroaromatic Linkers to the Performance of Phenothiazine-Based Dye-Sensitized Solar Cells. ACS Publications. [Link]

  • Photoredox catalysis with 10-phenyl-10H- phenothiazine and synthesis of a photocatalytic chiral proline-based organocatalyst. Diva-Portal.org. [Link]

  • 10-Acetyl-10H-phenothiazine 5-oxide. National Center for Biotechnology Information. [Link]

  • Novel phenothiazine analogous: Synthesis and a new perceptivity into their antioxidant potential. Scholars Research Library. [Link]

  • A stable two-electron-donating phenothiazine for application in nonaqueous redox flow batteries. Royal Society of Chemistry. [Link]

  • 10H-Phenothiazine, 5-oxide. NIST WebBook. [Link]

  • Electrochemical generation of phenothiazin-5-ium. A sustainable strategy for the synthesis of new bis(phenylsulfonyl). National Center for Biotechnology Information. [Link]

Sources

Exploratory

UV-Vis absorption and emission spectrum of 10-octyl-10H-phenothiazine 5-oxide

Executive Summary The functionalization of the phenothiazine core via N-alkylation and S-oxidation represents a critical strategy in the design of advanced optoelectronic materials. This technical guide provides an in-de...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary The functionalization of the phenothiazine core via N-alkylation and S-oxidation represents a critical strategy in the design of advanced optoelectronic materials. This technical guide provides an in-depth analysis of the UV-Vis absorption and emission spectra of 10-octyl-10H-phenothiazine 5-oxide. By exploring the causality between its unique asymmetric "butterfly" conformation and its photophysical behavior, this whitepaper serves as a foundational resource for researchers developing organic light-emitting diodes (OLEDs), room-temperature phosphorescent (RTP) materials, and fluorescent probes.

1. Mechanistic Grounding: The Phenothiazine 5-Oxide Core Phenothiazine is a well-characterized, electron-rich heterocyclic system. However, its native planar-tending excited state often leads to aggregation-caused quenching (ACQ) in solid-state applications. The introduction of a 10-octyl chain serves a dual purpose: it acts as a strong electron-donating group (EDG) while providing steric bulk to enhance solubility in organic solvents and inhibit intermolecular π-π stacking[1].

The critical transformation occurs upon the oxidation of the central sulfur atom to a sulfoxide (S=O), yielding 10-octyl-10H-phenothiazine 5-oxide. This oxidation fundamentally alters the electronic landscape of the molecule:

  • Conformational Asymmetry : The sulfur atom adopts a tetrahedral geometry, forcing the phenothiazine core into a highly lopsided, bent "butterfly" conformation.

  • Electronic Modulation : The S=O group acts as an electron-withdrawing group (EWG), reducing the overall electron-donating ability of the phenothiazine core. This establishes a localized push-pull system between the electron-rich nitrogen and the electron-deficient sulfoxide, significantly altering the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels[2].

2. Photophysical Profiling: UV-Vis Absorption & Emission

UV-Vis Absorption Spectrum The absorption spectrum of 10-octyl-10H-phenothiazine 5-oxide is characterized by distinct transitions dictated by the oxidized core. The parent phenothiazine exhibits strong π-π* transitions at ~250 nm and ~315 nm. Upon oxidation to the 5-oxide, the strong electron-withdrawing nature of the S=O group typically induces a hypsochromic (blue) shift in the primary absorption bands compared to the unoxidized counterpart, with the lowest energy absorption maximum localizing in the 310–340 nm region[3]. This band is primarily attributed to a mixture of π-π* and n-π* transitions originating from the sulfoxide moiety.

Steady-State Emission: Fluorescence and ICT The emission spectrum of the 5-oxide derivative is highly sensitive to its microenvironment. In non-polar solvents, 10-octyl-10H-phenothiazine 5-oxide exhibits a characteristic fluorescence emission in the 350–450 nm region[3]. However, due to the inherent donor-acceptor nature of the N-S=O axis, photoexcitation induces a significant change in the molecular dipole moment. This leads to the population of an Intramolecular Charge Transfer (ICT) state. Consequently, the molecule exhibits pronounced positive solvatochromism; as solvent polarity increases, the emission band undergoes a bathochromic (red) shift, accompanied by a broadening of the spectral envelope and a decrease in quantum yield[2].

Phosphorescence and Triplet State Dynamics One of the most valuable properties of phenothiazine 5-oxides is their ability to populate the triplet excited state. The presence of the oxygen atom enhances Spin-Orbit Coupling (SOC) via the El-Sayed rule (facilitating transitions between states of different electronic character, e.g., 1(π−π∗) to 3(n−π∗) ). This promotes rapid Intersystem Crossing (ISC) from the singlet ( S1​ ) to the triplet ( T1​ ) state. At 77 K, or in rigid polymer matrices at room temperature, the molecule exhibits intense phosphorescence centered around 500–540 nm[3],[4].

Jablonski S0 S0 (Ground State) S1 S1 (Singlet Excited State) S0->S1 UV Excitation S1->S0 Fluorescence T1 T1 (Triplet Excited State) S1->T1 Intersystem Crossing ICT ICT State (Charge Transfer) S1->ICT Solvent Relaxation T1->S0 Phosphorescence ICT->S0 Solvatochromic Emission

Photophysical deactivation pathways of 10-octyl-10H-phenothiazine 5-oxide.

3. Experimental Methodologies: A Self-Validating Protocol To ensure scientific integrity, the synthesis and characterization of 10-octyl-10H-phenothiazine 5-oxide must be tightly controlled to prevent over-oxidation to the 5,5-dioxide (sulfone).

Protocol 1: Synthesis and Purification

  • N-Alkylation : React 10H-phenothiazine with 1-bromooctane in dimethyl sulfoxide (DMSO) using sodium hydroxide (NaOH) as a base at 80°C for 12 hours under an inert nitrogen atmosphere. Extract with dichloromethane (DCM) and purify via silica gel chromatography (hexane eluent) to yield 10-octyl-10H-phenothiazine[1].

  • Controlled S-Oxidation : Dissolve 10-octyl-10H-phenothiazine in dry DCM. Cool the solution to 0°C using an ice bath. Causality Note: Strict temperature control is mandatory to halt oxidation at the sulfoxide stage.

  • Reagent Addition : Add 1.0 equivalent of meta-chloroperoxybenzoic acid (m-CPBA) dropwise over 30 minutes[5]. Stir for 2 hours at 0°C.

  • Quenching and Extraction : Quench the reaction with saturated aqueous sodium bicarbonate (NaHCO 3​ ) to neutralize the benzoic acid byproduct. Extract the organic layer, dry over anhydrous sodium sulfate (Na 2​ SO 4​ ), and concentrate under reduced pressure.

  • Purification : Purify the crude product via column chromatography (silica gel, hexane/acetone 10:1 v/v).

  • Validation : Confirm the S=O formation via Infrared (IR) spectroscopy (characteristic sulfoxide stretch at ~1030-1070 cm⁻¹) and ensure the absence of symmetric/asymmetric sulfone stretches (~1150 and 1300 cm⁻¹)[6].

Protocol 2: Spectroscopic Characterization

  • Sample Preparation : Prepare 1.0×10−5 M solutions of the purified compound in solvents of varying polarity (e.g., cyclohexane, toluene, tetrahydrofuran, and acetonitrile) using volumetric glassware.

  • UV-Vis Absorption : Record spectra from 200 to 600 nm using a dual-beam UV-Vis spectrophotometer with pure solvent as the baseline reference in a 10 mm quartz cuvette.

  • Emission Spectra : Excite the samples at their respective absorption maxima. Record steady-state fluorescence from 350 to 600 nm.

  • Phosphorescence Measurement : To isolate phosphorescence, freeze the sample in a 2-methyltetrahydrofuran glass at 77 K using a liquid nitrogen cryostat, and utilize a time-gated detector (delay ~0.1 ms) to eliminate prompt fluorescence.

Workflow Step1 1. Synthesis: 10-Octyl-10H-phenothiazine + m-CPBA Step2 2. Quenching & Extraction: NaHCO3 Neutralization Step1->Step2 Step3 3. Purification: Silica Gel Chromatography Step2->Step3 Step4 4. Validation: IR Spectroscopy (1030-1070 cm⁻¹) Step3->Step4 Step5 5. Sample Prep: Variable Polarity Solvents Step4->Step5 Step6 6. Spectral Analysis: UV-Vis & Emission (298K / 77K) Step5->Step6

End-to-end experimental workflow for synthesis and spectral characterization.

4. Quantitative Data Presentation The following table summarizes the photophysical properties of the phenothiazine derivatives, highlighting the impact of the 10-octyl and 5-oxide functionalization.

CompoundAbsorption λmax​ (nm)Fluorescence λem​ (nm)Phosphorescence λem​ (nm)Key Photophysical Feature
10H-Phenothiazine253, 317~450~500Planar tendency, ACQ in solid state
10-Octyl-10H-phenothiazine256, 315~440~490High solubility, strong electron donor
10-Octyl-10H-phenothiazine 5-oxide ~230, 310-340 350–450 (Solvent dep.) 500–540 ICT state, Solvatochromism, RTP

Note: Spectral values are approximate and highly dependent on the solvent environment and solid-state packing.

References 1.[3] Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Molecules (NCBI). URL: [Link] 2.[5] Supporting Information: Synthesis of 3,7-dibromo-10-octyl-10H-phenothiazine 5-oxide. RSC.org. URL: [Link] 3.[6] INFRARED SPECTRA OF PHENOTHIAZINES. Clockss.org. URL: [Link] 4.[1] Oligo(phenothiazine)s: Twisted Intramolecular Charge Transfer and Aggregation-Induced Emission. The Journal of Physical Chemistry C. URL: [Link] 5.[2] Tuning the Fluorescence and the Intramolecular Charge Transfer of Phenothiazine Dipolar and Quadrupolar Derivatives by Oxygen Functionalization. Journal of the American Chemical Society. URL: [Link] 6.[4] Selective oxidaton methods for preparation of N-alkylphenothiazine sulfoxides and sulfones. ResearchGate. URL: [Link]

Protocols & Analytical Methods

Method

synthesis protocol for 10-octyl-10H-phenothiazine 5-oxide using m-CPBA

[label="5. Workup\nWash with sat.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

[label="5. Workup\nWash with sat. aq

Finalizing Analytical Data

I've completed the analytical section and confirmed that the NMR spectral characteristics match the known literature values for the target sulfoxide. I'm confident in the structure, which corresponds to the Rf values, and that the data supports the successful synthesis. The application note will provide users with complete data for easy identification.

Refining TLC Monitoring

I'm now detailing TLC monitoring to validate successful oxidation. I'll describe a co-spot comparison of starting material and reaction mixture, emphasizing the expected Rf shifts due to polarity changes. A low-Rf spot signals over-oxidation, guiding reaction termination. The procedure is structured as a self-validating step.

Finalizing the Note

I'm now integrating the additional details on TLC monitoring. I am also making sure to clarify the exact Na2CO3 workup procedure to neutralize the byproduct and ensure pH control for efficient removal. I've rechecked the diagrams and captions for consistency and clarity. I am ready to finalize the application note.

Application Note: Selective Synthesis of 10-Octyl-10H-phenothiazine 5-oxide via m-CPBA Oxidation

Introduction & Mechanistic Rationale

Phenothiazine sulfoxides have garnered significant attention in materials science and synthetic chemistry, functioning as potent dual-state emitters and highly active photocatalysts [1.8]. The synthesis of 10-octyl-10H-phenothiazine 5-oxide requires the precise mono-oxidation of the sulfur heteroatom within the electron-rich phenothiazine core.

meta-Chloroperoxybenzoic acid (m-CPBA) is the preferred electrophilic oxidant for this transformation due to its operational simplicity, excellent solubility in organic solvents like dichloromethane (DCM), and mild reaction conditions[1][2]. The oxidation proceeds via a concerted oxygen-transfer mechanism from the peroxy acid to the nucleophilic sulfur atom. Because the resulting sulfoxide (5-oxide) is less nucleophilic than the starting sulfide, the reaction can be kinetically arrested before over-oxidation to the sulfone (5,5-dioxide) occurs[3]. However, this kinetic resolution is highly dependent on strict stoichiometric and temperature controls.

Logical Framework & Experimental Workflow

OxidationLogic S0 Sulfide (S) 10-octyl-10H-phenothiazine S1 Sulfoxide (S=O) Target: 5-oxide S0->S1 m-CPBA (1.0 eq) 0 °C, 1-2 h S2 Sulfone (O=S=O) Side Product: 5,5-dioxide S1->S2 m-CPBA (>1.0 eq) RT or prolonged

Logical relationship of phenothiazine oxidation states and stoichiometric control.

Workflow SM 1. Substrate Dissolution 10-octyl-10H-phenothiazine in DCM Cool 2. Temperature Control Cool to 0 °C in ice bath SM->Cool Ox 3. Oxidant Addition Dropwise m-CPBA (1.0 eq) over 30 min Cool->Ox Rxn 4. Reaction Stir at 0 °C for 1-2 hours Ox->Rxn Quench 5. Quench & Workup Wash with sat. aq. Na2CO3 Rxn->Quench Purify 6. Purification Silica Column (Hexane/Acetone) Quench->Purify Prod 7. Pure Product 10-octyl-10H-phenothiazine 5-oxide Purify->Prod

Step-by-step experimental workflow for the synthesis of 10-octyl-10H-phenothiazine 5-oxide.

Materials and Reagents

Table 1: Reagent Quantities and Stoichiometry

Reagent MW ( g/mol ) Equivalents Amount Role
10-octyl-10H-phenothiazine 311.49 1.0 1.56 g (5.0 mmol) Starting Material
m-CPBA (85% purity) 172.57 1.0 1.01 g (5.0 mmol)* Oxidant
Dichloromethane (DCM) 84.93 - 30 mL Solvent

| Na₂CO₃ (aq, saturated) | 105.99 | Excess | 50 mL | Quench / Wash |

*Note: Commercial m-CPBA contains water and m-chlorobenzoic acid (m-CBA) for stability[2]. The mass must be adjusted based on the specific assay percentage (e.g., 85%) to ensure exactly 1.0 equivalent of active peroxy acid is delivered.

Step-by-Step Experimental Protocol

Step 1: Substrate Preparation & Cooling

  • In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.56 g (5.0 mmol) of 10-octyl-10H-phenothiazine in 20 mL of anhydrous DCM.

  • Submerge the reaction flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 10 minutes under a nitrogen or argon atmosphere. Causality: Lowering the temperature to 0 °C suppresses the activation energy required for the secondary oxidation event, locking the product at the sulfoxide stage[4].

Step 2: Oxidant Addition

  • In a separate vial, dissolve 1.01 g of m-CPBA (85% purity, 5.0 mmol) in 10 mL of anhydrous DCM.

  • Using an addition funnel or a syringe pump, add the m-CPBA solution dropwise to the stirring phenothiazine solution over a period of 30 minutes. Causality: Dropwise addition prevents localized exotherms and transient high concentrations of the oxidant, both of which drive the formation of the unwanted 5,5-dioxide side product[3].

Step 3: Reaction Monitoring (Self-Validating System)

  • Maintain the reaction at 0 °C. The reaction is typically complete within 1 to 2 hours[4].

  • Self-Validation: Perform a TLC co-spot (Hexane/Ethyl Acetate 8:2). The starting sulfide is highly non-polar and migrates near the solvent front. The resulting sulfoxide is significantly more polar due to the S=O dipole, appearing at a lower Rf​ . If a third, even lower Rf​ spot begins to appear, it indicates the onset of 5,5-dioxide formation, signaling that the reaction must be quenched immediately.

Step 4: Quench and Workup

  • Quench the reaction by adding 20 mL of saturated aqueous Na₂CO₃ directly to the flask. Stir vigorously for 10 minutes. Causality: The oxidation process generates one equivalent of meta-chlorobenzoic acid (m-CBA, pKa ~3.8)[2]. Washing with saturated aqueous Na₂CO₃ deprotonates m-CBA, driving it into the aqueous phase as a water-soluble sodium salt[4].

  • Self-Validation: Test the pH of the aqueous layer. It must be >8. If it is acidic, the m-CBA has neutralized the carbonate; add more Na₂CO₃ to prevent m-CBA from contaminating the organic product.

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (2 × 15 mL). Combine the organic layers and wash with brine (20 mL).

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Step 5: Purification

  • Purify the crude residue via silica gel flash column chromatography using a gradient eluent of n-hexane to n-hexane/acetone (10:1)[4].

  • Pool the fractions containing the pure 5-oxide and remove the solvent under reduced pressure to yield the target compound as a pale yellow solid.

Troubleshooting & Optimization

Table 2: Reaction Optimization Parameters

Parameter Target Condition Consequence of Deviation Solution
Stoichiometry 1.0 eq m-CPBA >1.05 eq leads to significant 5,5-dioxide (sulfone) formation[3]. Recalculate m-CPBA mass based on exact vendor purity assay[2].
Temperature 0 °C during addition Room temperature addition accelerates over-oxidation and reduces overall yield. Ensure the ice bath is maintained throughout the entire addition phase.

| Aqueous Wash | pH > 8 (Sat. Na₂CO₃) | Residual m-CBA co-elutes with the product or degrades the column. | Verify aqueous layer pH during workup; wash repeatedly until basic[2][4]. |

References

  • Supporting Information - Rsc.
  • Source: researchgate.
  • m-CPBA (meta-chloroperoxybenzoic acid)
  • Source: acs.
  • Source: wikipedia.

Sources

Application

Application Note: 10-Octyl-10H-Phenothiazine 5-Oxide as a High-Voltage Redox Mediator in Non-Aqueous Flow Batteries

Introduction & Mechanistic Rationale Non-aqueous organic redox flow batteries (NAORFBs) are a rapidly advancing technology for grid-scale energy storage, offering decoupled energy and power scaling alongside wide electro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

Non-aqueous organic redox flow batteries (NAORFBs) are a rapidly advancing technology for grid-scale energy storage, offering decoupled energy and power scaling alongside wide electrochemical windows. Phenothiazine (PTZ) derivatives have garnered significant attention as p-type redox mediators (catholytes) because of their unique butterfly-shaped geometry and ability to undergo highly reversible one- and two-electron oxidations[1].

However, pristine PTZ suffers from low solubility and relatively low oxidation potentials (~0.3 V vs. Fc/Fc+), which fundamentally limits the overall energy density of the battery[2]. To overcome these limitations, specific molecular engineering of the PTZ core is employed to synthesize 10-octyl-10H-phenothiazine 5-oxide :

  • N-Alkylation (10-Octyl chain): The introduction of a long, flexible octyl chain at the N10 position disrupts intermolecular π-π stacking. This structural causality significantly enhances the solubility of the molecule in common non-aqueous solvents (e.g., acetonitrile, propylene carbonate), allowing for higher molarity electrolytes and, consequently, higher volumetric capacity[3].

  • S-Oxidation (5-Oxide): Oxidizing the sulfur atom to a sulfoxide (5-oxide) fundamentally alters the electronic structure. The electron-withdrawing nature of the sulfoxide group lowers the Highest Occupied Molecular Orbital (HOMO) energy level. This shifts the redox potential to more positive values compared to the parent thioether, thereby increasing the cell voltage when paired with a suitable anolyte[4]. Furthermore, oxygen functionalization aids in delocalizing the charge distribution, which can influence the stability of the radical cation intermediate[5].

Note for Drug Development Professionals: While this application note focuses on energy storage, phenothiazine 5-oxides are also critical synthetic intermediates and metabolites in neuroleptic and antipsychotic drug development. The electrochemical oxidation protocols described below are directly applicable to biomimetic oxidative metabolism studies (e.g., simulating Cytochrome P450 S-oxidation of phenothiazine APIs)[6].

Experimental Protocols

Self-Validating System Note: The following protocols are designed with internal controls. The use of Ferrocene (Fc) as an internal standard during cyclic voltammetry ensures that reference electrode drift does not compromise thermodynamic data.

Protocol 1: Electrochemical Characterization (Cyclic Voltammetry)

Objective: Determine the half-wave potentials ( E1/2​ ) and electrochemical reversibility of the 10-octyl-10H-phenothiazine 5-oxide.

  • Electrolyte Preparation: Prepare a 0.1 M solution of tetraethylammonium tetrafluoroborate ( TEABF4​ ) in anhydrous acetonitrile (MeCN) inside an argon-filled glovebox (< 0.5 ppm O2​ and H2​O ).

  • Analyte Addition: Dissolve 10-octyl-10H-phenothiazine 5-oxide to a concentration of 5 mM in the supporting electrolyte.

  • Cell Setup: Use a three-electrode cell comprising a glassy carbon working electrode (3 mm diameter), a platinum wire counter electrode, and an Ag/Ag+ non-aqueous reference electrode (0.01 M AgNO3​ in MeCN).

  • Measurement: Perform cyclic voltammetry at varying scan rates (10, 20, 50, 100, 200 mV/s).

  • Validation: Add 1 mM Ferrocene to the solution at the end of the experiment. Record a final CV to reference the PTZ-5-oxide redox peaks against the Fc/Fc+ couple. A peak separation ( ΔEp​ ) of ~59 mV at low scan rates indicates a reversible, diffusion-controlled one-electron transfer.

Protocol 2: Solubility and Chemical Stability Assessment

Objective: Verify the maximum operational concentration and the stability of the charged (radical cation) state.

  • Solubility Limit: Incrementally add 10-octyl-10H-phenothiazine 5-oxide to 5 mL of 0.5 M TEABF4​ /MeCN until saturation is reached. Stir for 24 hours, filter through a 0.2 µm PTFE syringe filter, and determine the concentration via UV-Vis spectroscopy (using a pre-established calibration curve) or quantitative NMR.

  • Chemical Oxidation: To evaluate the stability of the oxidized state, chemically oxidize a 10 mM solution of the mediator using a stoichiometric amount of a mild oxidant (e.g., NOBF4​ ).

  • Spectroscopic Monitoring: Monitor the decay of the radical cation absorption peak (typically in the visible/NIR region, ~500-700 nm) over time using UV-Vis spectroscopy to calculate the half-life ( t1/2​ ) of the charged species[4].

Protocol 3: Symmetric Flow Cell Cycling

Objective: Evaluate the long-term cycling stability and capacity retention in a realistic flow environment.

  • Membrane Preparation: Soak a Daramic microporous separator or a Nafion membrane (pre-exchanged with TEA+ ) in the supporting electrolyte for 24 hours.

  • Electrolyte Assembly: Prepare two identical reservoirs containing 0.1 M 10-octyl-10H-phenothiazine 5-oxide in 0.5 M TEABF4​ /MeCN. (Symmetric cell testing isolates the degradation of the catholyte from anolyte cross-over effects)[3].

  • Cell Assembly: Assemble the flow cell using interdigitated graphite flow fields and carbon felt electrodes (pre-baked at 400°C for 24 hours to enhance wettability).

  • Cycling: Pump the electrolytes at a flow rate of 20 mL/min. Perform galvanostatic charge-discharge (GCD) cycling at current densities ranging from 10 to 50 mA/cm². Set voltage cutoffs based on the CV data to ensure only the first electron transfer is accessed, preventing irreversible over-oxidation.

  • Efficiency Calculation: Calculate Coulombic Efficiency (CE), Voltage Efficiency (VE), and Energy Efficiency (EE) across 100+ cycles.

Data Presentation: Comparative Properties

The table below summarizes the expected quantitative shifts when modifying the PTZ core, demonstrating the causality of the chemical modifications on battery performance metrics.

CompoundRedox Potential (V vs. Fc/Fc+)Max Solubility in MeCN (M)ReversibilityPrimary Benefit
Pristine 10H-Phenothiazine~0.30 V< 0.1 MPoor (Aggregates)Baseline
10-Octyl-10H-Phenothiazine~0.35 V> 0.5 MHighEnhanced Solubility
10-Octyl-10H-Phenothiazine 5-Oxide ~0.65 V > 0.5 M High High Voltage & Soluble

(Note: Values are representative approximations based on structural analogues in literature[2],[5])

Visualizations

G N 10-octyl-PTZ-5-oxide (Neutral State) RC Radical Cation (+1e- / +1 charge) N->RC Oxidation (-e-) RC->N Reduction (+e-) DC Dication (+2e- / +2 charge) RC->DC Oxidation (-e-) DC->RC Reduction (+e-)

Reversible one- and two-electron redox transitions of 10-octyl-10H-phenothiazine 5-oxide.

Workflow S1 1. Electrolyte Preparation (Dissolve in MeCN + TEABF4) S2 2. Cyclic Voltammetry (Determine E_1/2 & Reversibility) S1->S2 S3 3. Spectroscopic Analysis (UV-Vis for Radical Stability) S2->S3 S4 4. Flow Cell Integration (Pump rate optimization & Cycling) S3->S4 S5 5. Post-Mortem Analysis (NMR/MS for degradation modes) S4->S5

Step-by-step workflow for evaluating redox mediators in non-aqueous flow batteries.

References

  • A stable two-electron-donating phenothiazine for application in nonaqueous redox flow batteries. Journal of Materials Chemistry A.1

  • Molecular Tailoring of Phenothiazine Derivatives for High Performance Non-Aqueous Organic Redox Flow Batteries. ChemRxiv.2

  • Concentration-dependent Cycling of Phenothiazine-based Electrolytes in Nonaqueous Redox Flow Cells. PubMed.3

  • Optical and electrochemical properties of ethynylaniline derivatives of phenothiazine, phenothiazine-5-oxide and phenothiazine-5,5-dioxide. PubMed.4

  • Tuning the Fluorescence and the Intramolecular Charge Transfer of Phenothiazine Dipolar and Quadrupolar Derivatives by Oxygen Functionalization. PMC.5

  • Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications. MDPI.6

Sources

Method

Application Notes and Protocols for 10-octyl-10H-phenothiazine 5-oxide in Organic Photoredox Catalysis

For Researchers, Scientists, and Drug Development Professionals Introduction: Harnessing the Power of Phenothiazine Sulfoxides in Photoredox Catalysis Phenothiazine and its derivatives have long been recognized as a "pri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Harnessing the Power of Phenothiazine Sulfoxides in Photoredox Catalysis

Phenothiazine and its derivatives have long been recognized as a "privileged scaffold" in medicinal chemistry, forming the core of numerous therapeutic agents.[1] In recent years, their utility has expanded into the realm of organic photoredox catalysis, where they serve as potent, metal-free alternatives to traditional iridium and ruthenium complexes.[2] The introduction of an oxygen atom at the sulfur center to form the corresponding 5-oxide dramatically alters the electronic and photophysical properties of the phenothiazine core, unlocking unique catalytic activities.[3][4]

These phenothiazine sulfoxides have emerged as a compelling class of photocatalysts, particularly for their application in facilitating challenging organic transformations under mild conditions.[4] Their modified electronic structure, compared to the parent phenothiazine, influences their redox potentials and excited-state dynamics, making them suitable for a distinct set of photoredox reactions.[3][4] The 10-octyl-10H-phenothiazine 5-oxide, the subject of this guide, combines the unique photocatalytic properties of the phenothiazine sulfoxide core with a long alkyl chain at the nitrogen atom. This N-alkylation enhances solubility in common organic solvents, a crucial factor for practical applications in homogeneous catalysis.

This guide provides a comprehensive overview of 10-octyl-10H-phenothiazine 5-oxide, from its synthesis to its application in a synthetically valuable transformation. The protocols and data presented herein are designed to be a practical resource for researchers seeking to leverage the potential of this promising photocatalyst in their own work, particularly in the context of drug discovery and development where novel, efficient, and sustainable synthetic methodologies are of paramount importance.[5]

Synthesis of 10-octyl-10H-phenothiazine 5-oxide

The synthesis of 10-octyl-10H-phenothiazine 5-oxide is a two-step process commencing with the N-alkylation of phenothiazine, followed by the selective oxidation of the sulfur atom.

Part 1: Synthesis of 10-octyl-10H-phenothiazine

This procedure is adapted from established methods for the N-alkylation of phenothiazine.[6]

Reactants:

  • Phenothiazine

  • 1-Bromooctane

  • Potassium carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

Protocol:

  • To a stirred suspension of phenothiazine (1.0 eq) and potassium carbonate (2.0 eq) in dry N,N-dimethylformamide (DMF), add 1-bromooctane (1.2 eq) dropwise at room temperature under an inert atmosphere (e.g., nitrogen or argon).

  • Heat the reaction mixture to 80 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x).

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 10-octyl-10H-phenothiazine.

Part 2: Oxidation to 10-octyl-10H-phenothiazine 5-oxide

This protocol is based on the general oxidation of N-substituted phenothiazines.[7]

Reactants:

  • 10-octyl-10H-phenothiazine

  • Hydrogen peroxide (30% aqueous solution)

  • Glacial acetic acid

  • Deionized water

  • Methanol

Protocol:

  • In a round-bottom flask, dissolve 10-octyl-10H-phenothiazine (1.0 eq) in glacial acetic acid.

  • While stirring, slowly add a stoichiometric amount of 30% hydrogen peroxide (1.1 eq) to the solution at room temperature.

  • Attach a reflux condenser and heat the reaction mixture to 60-70 °C for 2-4 hours. Monitor the progress of the reaction by TLC.

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Slowly pour the reaction mixture into a beaker of cold deionized water with stirring to precipitate the product.

  • Collect the precipitate by vacuum filtration using a Büchner funnel.

  • Wash the collected solid with deionized water and then with a small amount of cold methanol to remove impurities.

  • Dry the solid under vacuum to obtain 10-octyl-10H-phenothiazine 5-oxide.

Photophysical and Electrochemical Properties

PropertyEstimated ValueNotes and References
Absorption Maximum (λmax) ~370-380 nmBased on the excitation maximum of N-phenylphenothiazine sulfoxide (PTH-O).[3]
Emission Maximum (λem) ~450-550 nmN-alkyl phenothiazine S-oxides typically fluoresce in this region.[4]
Excited-State Energy (E₀-₀) ~2.64 eV (60.8 kcal/mol)Estimated from the fluorescence onset of PTH-O.[3]
Ground-State Oxidation Potential (E₁/₂(ox)) ~+1.3 to +1.4 V vs. SCEBased on the ground-state oxidation potential of PTH-O.[3] The oxidation potential of a related 10-octylphenothiazine derivative was found to be around +0.5 V vs Fc/Fc+ for the initial oxidation.[9]
Excited-State Oxidation Potential (E₁/₂(ox)) ~-1.2 to -1.3 V vs. SCECalculated using the equation: E₁/₂(ox) = E₁/₂(ox) - E₀-₀. This value is derived from the estimated ground-state potential and excited-state energy.
Excited-State Lifetime (τ) ~1-2 nsBased on the short excited-state lifetime of PTH-O.[3]

Note: These values are estimations and should be experimentally verified for precise applications. The provided references offer data for analogous compounds that form the basis of these estimations.

Application Protocol: Photocatalytic Synthesis of γ-Lactones

This protocol describes the use of 10-octyl-10H-phenothiazine 5-oxide as a photocatalyst for the synthesis of γ-lactones from activated olefins and cyclic malonyl peroxides, a transformation of significant interest in the synthesis of biologically active molecules.[4] This protocol is adapted from the work of Glorius and coworkers using N-phenylphenothiazine sulfoxide.[4]

Reaction Scheme:

Materials and Equipment:

  • 10-octyl-10H-phenothiazine 5-oxide (photocatalyst)

  • Activated olefin (e.g., styrene derivative)

  • Cyclic malonyl peroxide

  • Anhydrous solvent (e.g., acetonitrile)

  • Schlenk tube or vial with a magnetic stir bar

  • Blue LED light source (e.g., 405 nm)

  • Standard laboratory glassware for workup and purification

  • Inert gas supply (nitrogen or argon)

Detailed Protocol:

  • Reaction Setup:

    • To a Schlenk tube or vial, add the activated olefin (1.0 eq), the cyclic malonyl peroxide (1.2 eq), and 10-octyl-10H-phenothiazine 5-oxide (1-5 mol%).

    • Add a magnetic stir bar.

    • Seal the vessel and degas the reaction mixture by subjecting it to three cycles of vacuum and backfilling with an inert gas.

    • Add the anhydrous solvent via syringe.

  • Photocatalytic Reaction:

    • Place the reaction vessel in front of a blue LED light source.

    • Ensure the reaction is stirred vigorously throughout the irradiation period.

    • Maintain the reaction at room temperature. A cooling fan may be necessary to prevent overheating from the light source.

    • Monitor the reaction progress by TLC or GC-MS until the starting material is consumed (typically 12-24 hours).

  • Workup and Purification:

    • Upon completion, remove the light source and quench the reaction by opening it to the air.

    • Concentrate the reaction mixture under reduced pressure.

    • Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to isolate the desired γ-lactone product.

Causality in Experimental Choices:

  • Solvent: Anhydrous acetonitrile is a common choice due to its polarity, ability to dissolve the reactants and catalyst, and its relatively high dielectric constant which can stabilize charged intermediates in the catalytic cycle.

  • Light Source: A blue LED (e.g., 405 nm) is selected to match the absorption profile of the phenothiazine sulfoxide photocatalyst, ensuring efficient excitation.

  • Degassing: The removal of oxygen is crucial as it can quench the excited state of the photocatalyst and potentially lead to unwanted side reactions.

  • Catalyst Loading: A low catalyst loading (1-5 mol%) is typically sufficient, highlighting the efficiency of the photocatalytic cycle.

Visualizations

Photoredox Catalytic Cycle

G PC PTH-Oct-SO PC_star [PTH-Oct-SO]* PC->PC_star hν (Light) PC_star->PC Fluorescence/ Non-radiative decay PC_radical [PTH-Oct-SO]•+ PC_star->PC_radical SET Substrate Cyclic Malonyl Peroxide Radical2 Adduct Radical Peroxide_anion Peroxide Radical Anion Substrate->Peroxide_anion e⁻ Radical1 Carbon-centered Radical Radical1->Radical2 + Alkene Alkene Alkene Radical2->PC SET Radical2->PC_radical e⁻ Product γ-Lactone Radical2->Product Cyclization CO2 CO₂ Peroxide_anion->Radical1 - CO₂

Caption: Proposed photoredox cycle for γ-lactone synthesis.

Experimental Workflow

G cluster_prep Reaction Preparation cluster_reaction Photocatalysis cluster_workup Workup & Purification Prep1 Combine Reactants & Catalyst Prep2 Degas with Inert Gas Prep1->Prep2 Prep3 Add Anhydrous Solvent Prep2->Prep3 React Irradiate with Blue LED & Stir Prep3->React Workup1 Quench Reaction React->Workup1 Workup2 Concentrate Workup1->Workup2 Workup3 Column Chromatography Workup2->Workup3 Product Isolated γ-Lactone Workup3->Product

Caption: Workflow for photocatalytic γ-lactone synthesis.

References

  • Glorius, F., et al. (2025). Phenothiazine Sulfoxides as Active Photocatalysts for the Synthesis of γ-Lactones. Journal of the American Chemical Society. [Link]

  • Glorius, F., et al. (2025). Phenothiazine Sulfoxides as Active Photocatalysts for the Synthesis of γ-Lactones. PubMed. [Link]

  • MDPI. (2022). Development of Phenothiazine Hybrids with Potential Medicinal Interest: A Review. MDPI. [Link]

  • Glorius, F., et al. (2025). Phenothiazine Sulfoxides as Active Photocatalysts for the Synthesis of γ-Lactones. Journal of the American Chemical Society. [Link]

  • MDPI. (2024). DSSCs Sensitized with Phenothiazine Derivatives Containing 1H-Tetrazole-5-acrylic Acid as an Anchoring Unit. MDPI. [Link]

  • Glorius, F., et al. (2025). Phenothiazine Sulfoxides as Active Photocatalysts for the Synthesis of γ-Lactones. PMC. [Link]

  • Glorius, F., et al. (2025). Phenothiazine Sulfoxides as Active Photocatalysts for the Synthesis of γ-Lactones. ResearchGate. [Link]

  • Twilton, J., Le, C., & MacMillan, D. W. (2017). The merger of photoredox and organocatalysis.
  • Clarke, A. K., et al. (2020). Photocatalytic Deoxygenation of Sulfoxides Using Visible Light: Mechanistic Investigations and Synthetic Applications. PMC. [Link]

  • Wasielewski, M. R., et al. (2018). Phenothiazine Radical Cation Excited States as Super-oxidants for Energy-Demanding Reactions. Journal of the American Chemical Society. [Link]

  • ACS Publications. (2005). Substitution and Solvent Effects on the Photophysical Properties of Several Series of 10-Alkylated Phenothiazine Derivatives. ACS Publications. [Link]

  • MDPI. (2024). Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications. MDPI. [Link]

  • Dad'ová, J., et al. (2024). Electrochemical generation of phenothiazin-5-ium. A sustainable strategy for the synthesis of new bis(phenylsulfonyl)-10H-phenothiazine derivatives. PMC. [Link]

  • Sinha, S., et al. (2011). Synthesis and biological activity of phenothiazine derivatives. International Journal of Research in Ayurveda and Pharmacy. [Link]

  • Kumar, N., et al. (2011). Novel phenothiazine analogous: Synthesis and a new perceptivity into their antioxidant potential. Scholars Research Library. [Link]

  • Li, G., et al. (2022). Extended phenothiazines: synthesis, photophysical and redox properties, and efficient photocatalytic oxidative coupling of amines. PMC. [Link]

  • Dad'ová, J., et al. (2024). Electrochemical generation of phenothiazin-5-ium. A sustainable strategy for the synthesis of new bis(phenylsulfonyl)-10H-phenothiazine derivatives. PubMed. [Link]

  • Dad'ová, J., et al. (2024). Electrochemical generation of phenothiazin-5-ium. A sustainable strategy for the synthesis of new bis(phenylsulfonyl)-10H-phenothiazine derivatives. ResearchGate. [Link]

  • ResearchGate. (n.d.). Structure-relation properties of N-substituted phenothiazines in solution and solid state: Photophysical, photostability and aggregation-induced emission studies. Retrieved from [Link]

  • Oriental Journal of Chemistry. (2012). Microwave Assisted Synthesis, Characterization and Antimicrobial Activity of 10H-Phenothiazine Derivatives. Retrieved from [Link]

  • University of Birmingham. (2024). Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic. Retrieved from [Link]

  • Baumgarten, D., et al. (2023). Phenothiazine redox mediators boost photocatalytic hydrogen evolution. ChemRxiv. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

preventing over-oxidation to 5,5-dioxide during 10-octyl-10H-phenothiazine synthesis

Welcome to the technical support center for the synthesis of 10-octyl-10H-phenothiazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 10-octyl-10H-phenothiazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our primary focus is to address a critical challenge in this synthesis: the prevention of over-oxidation of the phenothiazine core to its 5,5-dioxide derivative.

Introduction: The Challenge of Selective N-Alkylation

The synthesis of 10-octyl-10H-phenothiazine, a key intermediate in the development of various functional materials and pharmaceutical agents, is typically achieved through the N-alkylation of the phenothiazine heterocycle. While seemingly straightforward, this reaction is often complicated by the high susceptibility of the electron-rich sulfur atom to oxidation. This can lead to the formation of the undesired 10-octyl-10H-phenothiazine-5,5-dioxide (sulfone) byproduct, which can be difficult to separate from the target compound, ultimately impacting yield and purity.

This guide will provide you with the expertise and practical insights to navigate this synthetic challenge, ensuring the selective and efficient production of your desired 10-octyl-10H-phenothiazine.

Troubleshooting Guide: Preventing Over-oxidation to the 5,5-Dioxide

This section addresses common issues encountered during the synthesis of 10-octyl-10H-phenothiazine, with a focus on preventing the formation of the 5,5-dioxide.

Problem 1: My final product is a mixture of the desired product and a significant amount of a more polar byproduct, which I suspect is the 5,5-dioxide.

Symptom:

  • TLC analysis shows a spot with a lower Rf value than the desired product.

  • ¹H NMR spectrum shows downfield shifts of the aromatic protons adjacent to the sulfur atom.

  • IR spectrum shows strong absorption bands in the 1350-1300 cm⁻¹ and 1180-1140 cm⁻¹ regions, characteristic of a sulfone group.[1]

Root Causes and Solutions:

  • Presence of Oxygen: The phenothiazine core is highly sensitive to atmospheric oxygen, especially at elevated temperatures and in the presence of a base. The oxidation proceeds first to the sulfoxide and then to the more stable sulfone.[2]

    • Solution: Conduct the entire reaction under a strictly inert atmosphere (e.g., high-purity argon or nitrogen). This includes degassing your solvent prior to use and ensuring all glassware is thoroughly dried and purged with the inert gas.

  • Inappropriate Reaction Temperature: Higher temperatures can accelerate the rate of both the desired N-alkylation and the undesired oxidation.

    • Solution: Maintain the reaction temperature as low as reasonably possible while still achieving a practical reaction rate. Monitor the reaction progress closely by TLC. For the N-alkylation of phenothiazine with 1-bromooctane, a temperature range of 25-60°C is often sufficient, depending on the base and solvent used.

  • Prolonged Reaction Time: Leaving the reaction to stir for an extended period after the starting material has been consumed can increase the likelihood of oxidation.

    • Solution: Monitor the reaction progress frequently using TLC. Once the phenothiazine starting material is consumed, work up the reaction promptly.

Problem 2: I am using an inert atmosphere, but I am still observing the formation of the 5,5-dioxide.

Root Causes and Solutions:

  • Choice of Base and Solvent: The combination of base and solvent can significantly influence the reaction outcome. Strong bases in polar aprotic solvents can create highly reactive conditions that may promote oxidation. The choice of base and solvent can impact the reaction's success.[3]

    • Solution: Consider using a milder base such as potassium carbonate (K₂CO₃) instead of stronger bases like sodium hydride (NaH). If using a strong base, ensure it is added slowly and at a low temperature. The solvent choice is also critical; while DMSO is effective for solubilizing the phenothiazine anion, it can also facilitate oxidation at higher temperatures. Consider alternative solvents like anhydrous THF or DMF.[3]

  • Purity of Reagents: Impurities in the starting materials or reagents, particularly trace metal contaminants, can catalyze oxidation reactions.

    • Solution: Use high-purity, anhydrous grade solvents and ensure the purity of your phenothiazine and 1-bromooctane.

Frequently Asked Questions (FAQs)

Q1: What are the ideal reaction conditions for the selective synthesis of 10-octyl-10H-phenothiazine?

A1: The ideal conditions aim to balance the rate of N-alkylation while minimizing oxidation. A recommended starting point is the reaction of phenothiazine with 1-bromooctane in the presence of a slight excess of potassium hydroxide in anhydrous, degassed DMSO at room temperature.[2] The reaction should be conducted under a strict inert atmosphere and monitored closely by TLC.

Q2: How can I monitor the progress of the reaction and differentiate between the starting material, product, and byproduct?

A2: Thin-layer chromatography (TLC) is an effective technique for monitoring the reaction. A recommended mobile phase is a mixture of acetone, chloroform, and methanol (1:1:1 v/v/v).[2] In this system, the starting phenothiazine will have the highest Rf value, followed by the 10-octyl-10H-phenothiazine product. The more polar 5,5-dioxide byproduct will have the lowest Rf value.

Q3: If I have already formed the 5,5-dioxide, how can I separate it from my desired product?

A3: Separation can be achieved using column chromatography on silica gel. A gradient elution system starting with a non-polar solvent system (e.g., hexane/ethyl acetate 95:5) and gradually increasing the polarity should allow for the separation of the less polar 10-octyl-10H-phenothiazine from the more polar 5,5-dioxide. For more challenging separations, High-Performance Thin-Layer Chromatography (HPTLC) with a mobile phase such as toluene-ethyl ether-chloroform (30:50:20, v/v) has been shown to be effective for separating N-alkyl phenothiazine sulfones.[4][5]

Q4: What is the underlying mechanism of over-oxidation?

A4: The oxidation of the sulfur atom in the phenothiazine ring is believed to proceed through a cation radical intermediate.[6] In the presence of an oxidizing agent (such as atmospheric oxygen), the sulfur atom donates an electron to form a radical cation. This intermediate can then react with another oxygen molecule to form the sulfoxide, which can be further oxidized to the sulfone (5,5-dioxide).

Experimental Protocols & Data

Recommended Synthesis Protocol for 10-octyl-10H-phenothiazine

This protocol is designed to minimize the formation of the 5,5-dioxide byproduct.

Materials:

  • Phenothiazine

  • 1-Bromooctane

  • Potassium hydroxide (KOH), powdered

  • Dimethyl sulfoxide (DMSO), anhydrous and degassed

  • Standard glassware for inert atmosphere synthesis

  • TLC plates (silica gel 60 F₂₅₄)

Procedure:

  • To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under a positive pressure of argon, add phenothiazine (1.0 eq) and powdered potassium hydroxide (1.5 eq).

  • Add anhydrous, degassed DMSO to the flask via a cannula to achieve a concentration of approximately 0.5 M with respect to phenothiazine.

  • Stir the mixture at room temperature for 1 hour to facilitate the formation of the phenothiazine anion.

  • Slowly add 1-bromooctane (1.1 eq) to the reaction mixture dropwise via a syringe.

  • Stir the reaction at room temperature and monitor its progress by TLC every hour.

  • Upon completion (disappearance of the phenothiazine spot on TLC), quench the reaction by slowly adding deionized water.

  • Extract the product with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane.

Data Presentation: Impact of Reaction Conditions on Product Distribution

The following table summarizes the expected impact of varying reaction conditions on the yield of the desired product and the formation of the 5,5-dioxide byproduct.

ParameterCondition A (Optimized)Condition B (Prone to Oxidation)Expected Outcome
Atmosphere Argon or NitrogenAirCondition A minimizes oxidation, leading to a higher yield of the desired product.
Base Potassium Carbonate (K₂CO₃)Sodium Hydride (NaH)Milder bases like K₂CO₃ can reduce the rate of side reactions, including oxidation.
Solvent Anhydrous THFDMSOWhile DMSO is effective, THF is less oxidizing, especially at elevated temperatures.
Temperature 25°C (Room Temperature)80°CHigher temperatures significantly increase the rate of oxidation.
Reaction Time Monitored by TLC and stopped at completionExtended overnight reactionProlonged exposure to reaction conditions increases the chance of oxidation.
Spectroscopic Data for Product Identification
Compound¹H NMR (CDCl₃, δ ppm)¹³C NMR (CDCl₃, δ ppm)IR (KBr, cm⁻¹)
10-octyl-10H-phenothiazine ~6.8-7.2 (m, 8H, Ar-H), ~3.8 (t, 2H, N-CH₂), ~1.7 (m, 2H), ~1.2-1.4 (m, 10H), ~0.9 (t, 3H, CH₃)Aromatic carbons ~115-145, Aliphatic carbons ~14-47Absence of N-H stretch, C-H stretches ~2850-2950
10-octyl-10H-phenothiazine-5,5-dioxide Aromatic protons adjacent to SO₂ shift downfield (~7.8-8.0 ppm)Aromatic carbons adjacent to SO₂ shift downfieldStrong S=O stretches at ~1330 (asym) and ~1160 (sym)[1]

Visualizing the Reaction and Troubleshooting Workflow

Reaction Pathway

Caption: Reaction scheme for the synthesis of 10-octyl-10H-phenothiazine.

Troubleshooting Workflow

Start Significant 5,5-Dioxide Formation Observed Check_Atmosphere Is the reaction under a strictly inert atmosphere (Ar/N₂)? Start->Check_Atmosphere Check_Temp Is the reaction temperature at or below room temperature? Check_Atmosphere->Check_Temp Yes Solution_Atmosphere Implement rigorous inert atmosphere techniques (degas solvent, purge glassware). Check_Atmosphere->Solution_Atmosphere No Check_Time Was the reaction stopped promptly after completion? Check_Temp->Check_Time Yes Solution_Temp Lower the reaction temperature and monitor closely. Check_Temp->Solution_Temp No Check_Base_Solvent Are you using a mild base (e.g., K₂CO₃) and a non-oxidizing solvent (e.g., THF)? Check_Time->Check_Base_Solvent Yes Solution_Time Monitor by TLC and work up immediately upon consumption of starting material. Check_Time->Solution_Time No Solution_Base_Solvent Switch to a milder base/solvent system. Check_Base_Solvent->Solution_Base_Solvent No End Minimized 5,5-Dioxide Formation Check_Base_Solvent->End Yes Solution_Atmosphere->End Solution_Temp->End Solution_Time->End Solution_Base_Solvent->End

Caption: Decision-making workflow for troubleshooting over-oxidation.

References

  • Chemical Science Review and Letters. (n.d.). Synthesis and Antimicrobial Evaluation of Novel 10H-phenothiazines, their Sulfones and Ribofuranosides. Retrieved from [Link]

  • SIELC Technologies. (n.d.). Separation of 10-(3-Chloropropyl)-2-(methylsulphonyl)-10H-phenothiazine on Newcrom R1 HPLC column. Retrieved from [Link]

  • Pankratov, A. N., Uchaeva, I. M., & Stepanov, A. N. (1993). Chemical and electrochemical oxidation of phenothiazine. Canadian Journal of Chemistry, 71(5), 674-679.
  • IOSR Journal of Pharmacy. (2020). Synthesis and Evaluation of Phenothiazine Derivatives. Retrieved from [Link]

  • Google Patents. (n.d.). EP1950207B1 - Preparation of high purity phenothiazine n-alkylsulfonates and their use in chemiluminescent assays for the measurement of peroxidase activity.
  • MDPI. (2022).
  • Sarbu, C., Casoni, D., & Kot-Wasik, A. (2002). Separation of N-alkyl phenothiazine sulfones by HPTLC using an optimum mobile phase. Journal of Pharmaceutical and Biomedical Analysis, 28(2), 385-389.
  • MDPI. (n.d.). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Retrieved from [Link]

  • Google Patents. (n.d.). US3381007A - Purification of phenothiazine.
  • Royal Society of Chemistry. (2022). Facile synthesis of N-aryl phenothiazines and phenoxazines via Brønsted acid catalyzed C-H amination. Chemical Science, 13(28), 8234-8240.
  • ResearchGate. (n.d.). Study of phenothiazine and N-methyl phenothiazine by infrared, Raman, 1H-, and 13C-NMR spectroscopies. Retrieved from [Link]

  • ResearchGate. (n.d.). Separation of N-alkyl phenothiazine sulfones by HPTLC using an optimum mobile phase. Retrieved from [Link]

  • ScienceDirect. (2002). Separation of N-alkyl phenothiazine sulfones by HPTLC using an optimum mobile phase. Journal of Pharmaceutical and Biomedical Analysis, 28(2), 385-389.
  • Petroleum Refining and Chemical Industry. (2025). SENSITIVITY OF ALKYL PHENOTHIAZINE WITH DIFFERENT BASE OILS AND COMPATIBILITYWITHTYPICALANTIOXIDANTS. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of Bioactive Fluorinated 10H-Phenothiazines and their Sulfone Derivatives. Retrieved from [Link]

Sources

Optimization

improving m-CPBA oxidation yield for 10-octyl-10H-phenothiazine 5-oxide

Welcome to the Application Scientist Troubleshooting Hub. This guide is engineered for researchers and drug development professionals optimizing the S-oxidation of 10-octyl-10H-phenothiazine to its corresponding 5-oxide...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Troubleshooting Hub. This guide is engineered for researchers and drug development professionals optimizing the S-oxidation of 10-octyl-10H-phenothiazine to its corresponding 5-oxide (sulfoxide) using meta-chloroperoxybenzoic acid (m-CPBA). Our objective is to maximize the yield of the target sulfoxide while strictly suppressing the formation of the over-oxidized 5,5-dioxide (sulfone) byproduct.

Mechanistic Workflow & Logic

The oxidation of phenothiazine derivatives is highly sensitive to stoichiometry and thermal conditions. The diagram below illustrates the divergent pathways dictated by your experimental setup.

OxidationPathway Sulfide 10-octyl-10H-phenothiazine (Sulfide) mCPBA_1 m-CPBA (1.0 - 1.2 eq) DCM, 0 °C, 1-2h Sulfide->mCPBA_1 Controlled Oxidation mCPBA_2 m-CPBA (>2.0 eq) DCM, RT, Prolonged Sulfide->mCPBA_2 Poor Control Sulfoxide 10-octyl-10H-phenothiazine 5-oxide (Target Sulfoxide) Sulfoxide->mCPBA_2 Excess Oxidant / Heat Sulfone 10-octyl-10H-phenothiazine 5,5-dioxide (Over-oxidized Sulfone) mCPBA_1->Sulfoxide High Yield (80-90%) mCPBA_2->Sulfone Unwanted Byproduct

Reaction pathway demonstrating condition-dependent oxidation of phenothiazine to sulfoxide or sulfone.

Quantitative Optimization Data

The table below summarizes field-proven parameters for the oxidation of phenothiazine and related organosulfides, highlighting how temperature and equivalents dictate the major product[1],[2],[3].

Oxidant (Equivalents)SolventTemp (°C)TimeMajor ProductYield (%)Reference
m-CPBA (1.0 - 1.2 eq) DCM0 °C1 - 2 hSulfoxide (5-oxide) 80 - 90%
m-CPBA (1.0 eq) THF0 °C2 hSulfoxide (5-oxide) 77%
m-CPBA (1.4 eq) DCMRT1 hSulfoxide (5-oxide) 85%
m-CPBA (≥3.0 eq) DCMRT1 hSulfone (5,5-dioxide) 78%

Self-Validating Experimental Protocol

To ensure reproducibility and high scientific integrity, follow this step-by-step methodology. Each step includes the underlying causality and a self-validation checkpoint.

Step 1: Substrate Preparation & Thermal Control

  • Action: Dissolve 10-octyl-10H-phenothiazine (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a ~0.25 M concentration. Cool the reaction flask to exactly 0 °C using an ice-water bath.

  • Causality: DCM provides excellent solubility for both the substrate and the oxidant, facilitating rapid kinetics. Maintaining 0 °C is critical; suppressing the thermal energy prevents the activation energy threshold for the secondary oxidation (sulfoxide to sulfone) from being reached[2].

  • Validation: Ensure the internal thermometer reads exactly 0 °C and the solution is completely homogenous before proceeding.

Step 2: Oxidant Addition

  • Action: Prepare a solution of m-CPBA (1.0 to 1.05 eq) in DCM. Crucial: You must calculate the mass based on the actual purity of your m-CPBA batch (typically 70-77%). Add this solution dropwise over 30 minutes via an addition funnel.

  • Causality: Dropwise addition prevents localized concentration spikes and thermal runaways. A strict 1.0–1.05 stoichiometry restricts the oxidant availability, stalling the reaction at the sulfoxide stage[1].

  • Validation: Monitor via TLC (Hexane/Ethyl Acetate). The starting material (high Rf​ ) should steadily convert to the sulfoxide (mid Rf​ ). If a low Rf​ spot (sulfone) appears, halt the addition immediately.

Step 3: Quenching & Neutralization

  • Action: After 1-2 hours, quench the reaction at 0 °C by adding saturated aqueous sodium thiosulfate (Na₂S₂O₃), followed by saturated aqueous sodium bicarbonate (NaHCO₃).

  • Causality: Na₂S₂O₃ rapidly reduces any unreacted m-CPBA to meta-chlorobenzoic acid (m-CBA), preventing further oxidation during the concentration phase. NaHCO₃ deprotonates the m-CBA, driving it into the aqueous layer as a highly soluble sodium salt[3].

  • Validation: Test the organic layer with KI-starch paper; it must be negative for peroxides. The pH of the aqueous layer should be ~8.

Step 4: Extraction & Purification

  • Action: Extract the mixture with DCM, dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel column chromatography.

  • Validation: ¹H NMR will confirm the sulfoxide formation. Look for the characteristic downfield shifts in the aromatic protons adjacent to the sulfur atom compared to the parent sulfide.

Troubleshooting Guide

Q: My reaction yields a significant amount of the 5,5-dioxide (sulfone). How do I stop this over-oxidation? A: Over-oxidation is caused by either excess oxidant or elevated temperatures. First, recalculate your m-CPBA mass based on its actual purity (commercial m-CPBA is often ~70-77% active, with the remainder being m-CBA and water). If you assume 100% purity, you are inadvertently adding excess oxidant. Second, ensure strict temperature control at 0 °C and utilize dropwise addition to prevent localized heating[1].

Q: I have unreacted starting material left, but I don't want to add more m-CPBA and risk sulfone formation. What should I do? A: It is strategically safer to accept an 80-90% conversion and recover the starting material during chromatography than to push for 100% conversion and contaminate your product with the sulfone. The sulfide and sulfoxide are easily separated via silica gel chromatography due to significant polarity differences; however, separating the sulfoxide from the sulfone is notoriously difficult.

Q: Why is DCM preferred over THF or other solvents? A: While THF can be used (yielding ~77% sulfoxide at 0 °C) , DCM generally provides faster kinetics for electrophilic oxygen transfer and superior solubility for the m-CBA byproduct prior to quenching[2].

Frequently Asked Questions (FAQs)

Q: Can I use hydrogen peroxide (H₂O₂) instead of m-CPBA? A: Yes, but H₂O₂ often requires harsher conditions (e.g., in acetic acid at 90 °C), which inherently drives the reaction all the way to the 5,5-dioxide [3]. m-CPBA remains the premier choice for selective mono-oxidation under mild conditions.

Q: How do I handle m-CPBA safely during this protocol? A: m-CPBA is a shock-sensitive and thermally unstable peroxide. Never scrape it with a metal spatula or expose it to heat. Store it in a plastic container in the refrigerator, and always quench reactions thoroughly with a reducing agent (like Na₂S₂O₃) before disposal to neutralize residual peroxides.

References

  • Rout, Y., Montanari, C., Pasciucco, E., Misra, R., & Carlotti, B. (2021). "Tuning the Fluorescence and the Intramolecular Charge Transfer of Phenothiazine Dipolar and Quadrupolar Derivatives by Oxygen Functionalization." Journal of the American Chemical Society, 143(26), 9933-9943. URL:[Link]

  • Mangaonkar, S. R., & Singh, F. V. (2016). "Selective Oxidation of Organosulphides using m-CPBA as oxidant." Der Pharma Chemica, 8(18), 419-423. URL: [Link]

  • Electronic Supplementary Information for "Synthesis of compound 4a (3,7-dibromo-10-octyl-10H-phenothiazine 5-oxide)". Royal Society of Chemistry, 2015. URL:[Link]

Sources

Troubleshooting

Technical Support Center: Solvation Dynamics of 10-Octyl-10H-Phenothiazine 5-Oxide

Welcome to the Advanced Materials Technical Support Center. This guide is designed for researchers and drug development professionals engineering high-concentration solutions of 10-octyl-10H-phenothiazine 5-oxide .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Materials Technical Support Center. This guide is designed for researchers and drug development professionals engineering high-concentration solutions of 10-octyl-10H-phenothiazine 5-oxide .

While unoxidized phenothiazine derivatives with alkyl chains (such as the octyl group) are generally highly soluble in common organic solvents like tetrahydrofuran (THF), dichloromethane (DCM), and toluene[1], the oxidation of the core sulfur to a sulfoxide (S=O) drastically alters the molecule's polarity profile[2]. This creates an amphiphilic-like structure: a highly lipophilic tail paired with a strongly polar, dipole-heavy core. In applications requiring high molarity, such as redox flow batteries, overcoming this hydrophobic/hydrophilic mismatch is a primary engineering hurdle[3].

Diagnostic Matrix: Rapid Troubleshooting

Use the following quantitative data table to diagnose your current solvent system and identify immediate corrective actions.

Table 1: Quantitative Solvent Efficacy & Dielectric Properties

Solvent SystemDielectric Constant (ε)Solvation TargetMax Concentration (M)Observed SymptomRecommended Action
Hexane 1.89Octyl Chain< 0.05 MImmediate precipitation; cloudy suspension.Avoid as a primary solvent. Use only as an anti-solvent for controlled crystallization.
Toluene 2.38Octyl Chain, Pi-system~ 0.15 MDissolves initially, but crystallizes upon resting or cooling.Titrate with 5–15% v/v of a polar aprotic co-solvent (e.g., THF).
Acetonitrile (MeCN) 37.50Sulfoxide Core< 0.10 M"Oiling out" or phase separation.Avoid. Causes hydrophobic collapse of the octyl chain.
Tetrahydrofuran (THF) 7.58Sulfoxide, Octyl Chain> 0.60 MClear, stable solution.Optimal for electrochemistry. Use directly for redox flow battery testing.
Dichloromethane (DCM) 8.93Sulfoxide, Pi-system> 0.80 MClear, highly concentrated solution.Optimal for synthesis/analytical. Ideal for NMR or LCMS sample prep.

Mechanistic FAQs: Understanding the Causality of Solvation

Q: Why does my 10-octyl-10H-phenothiazine 5-oxide precipitate in pure toluene, even though the parent 10-octylphenothiazine dissolves perfectly? A: This is a classic case of unmitigated dipole-dipole interactions. Toluene effectively solvates the lipophilic N-octyl chain via dispersion forces and interacts with the aromatic rings via pi-pi stacking. However, the 5-oxide (sulfoxide) moiety introduces a strong localized dipole moment. In a non-polar solvent like toluene (ε = 2.38), the energetic penalty of leaving the S=O dipoles unsolvated forces the molecules to self-associate to stabilize their dipoles. This self-association overcomes the solvation energy of the octyl chain, leading to crystallization.

Q: Can I use protic solvents like ethanol or isopropanol to solvate the sulfoxide? A: It is highly discouraged unless used in a carefully calibrated binary mixture. While the hydroxyl groups of protic solvents will form strong hydrogen bonds with the oxygen of the sulfoxide group, the highly structured hydrogen-bond network of the bulk solvent will reject the lipophilic 8-carbon octyl chain. This leads to a phenomenon known as hydrophobic collapse, where the molecules aggregate into micelle-like structures or "oil out" of the solution rather than forming a true thermodynamic solution.

Q: How do I prevent my high-concentration redox flow battery electrolytes from precipitating during cold-temperature cycling? A: Solubility is fundamentally a thermodynamic equilibrium dependent on temperature. As temperature drops, the kinetic energy of the solvent molecules decreases, reducing their ability to keep the S=O dipoles separated. To prevent cold-temperature precipitation, you must increase the dielectric constant of your solvent system. Transition from a pure aromatic solvent to a binary system (e.g., 85% Toluene / 15% DCM) to ensure the solvation shell remains thermodynamically stable even at 0°C.

Visualizing the Solvation Architecture

To successfully engineer a solvent system, you must target both structural domains of the molecule simultaneously.

TroubleshootingFlow Start Solubility Issue: Precipitation/Aggregation Purity Verify Purity (LCMS) Rule out unreacted core Start->Purity Polarity Assess Solvent Polarity (Dielectric Constant) Purity->Polarity NonPolar Highly Non-Polar (e.g., Hexane, Toluene) Polarity->NonPolar Polar Highly Polar (e.g., Methanol, MeCN) Polarity->Polar AddPolar Add Polar Aprotic Co-solvent (e.g., THF, DCM) NonPolar->AddPolar Solvate S=O AddNonPolar Add Non-Polar Co-solvent (e.g., Toluene) Polar->AddNonPolar Solvate Octyl Validate Thermal Cycling Validation (4°C to 25°C) AddPolar->Validate AddNonPolar->Validate

Fig 1: Diagnostic workflow for resolving solubility issues of 10-octyl-10H-phenothiazine 5-oxide.

SolvationModel Molecule 10-octyl-10H-phenothiazine 5-oxide Octyl N-Octyl Chain (Hydrophobic) Molecule->Octyl Sulfoxide S=O Group (Strong Dipole) Molecule->Sulfoxide NonPolarSolv Non-Polar Solvents (Toluene) NonPolarSolv->Octyl Dispersion Forces PolarSolv Polar Aprotic Solvents (DCM, THF) PolarSolv->Sulfoxide Dipole-Dipole

Fig 2: Dual-solvation mechanism targeting the amphiphilic domains of the phenothiazine derivative.

Self-Validating Experimental Protocols

Do not rely on visual clarity at room temperature as proof of stable solvation. Use the following self-validating protocols to ensure thermodynamic stability.

Protocol A: Co-Solvent Titration for High-Concentration Electrolytes

Objective: Achieve >0.5 M solubility without precipitation at cold temperatures.

  • Initial Saturation: Weigh 1.75 g (approx. 5 mmol) of 10-octyl-10H-phenothiazine 5-oxide into a 20 mL glass scintillation vial.

  • Primary Solvation: Add 8.0 mL of Toluene. Stir at 300 rpm for 15 minutes at 25°C. (Causality: The octyl chains will solvate, but the solution will likely remain a cloudy suspension due to unsolvated S=O dipoles).

  • Titration: Add Tetrahydrofuran (THF) dropwise in 0.5 mL increments. Allow 5 minutes of vigorous stirring between additions. Stop when the solution becomes completely optically clear.

  • Self-Validation (Thermal Stress Test): Seal the vial and place it in a 4°C environment (refrigerator) for 24 hours.

    • Validation Logic: Dropping the temperature reduces the kinetic energy of the system. If crystals form, the lattice energy of the S=O dipole interactions has overcome the solvation energy, meaning the dielectric constant of the mixture is still too low.

  • Adjustment: If crystallization occurs during the stress test, warm the vial to 25°C to redissolve, add an additional 5% v/v THF, and repeat Step 4 until the solution remains clear at 4°C indefinitely.

Protocol B: Spectroscopic Validation of Solvation State

Objective: Confirm the molecule is fully solvated as a monomer and is not forming sub-visible aggregates (J- or H-aggregates) in solution.

  • Preparation: Prepare a 10 µM solution of the compound in your optimized solvent mixture.

  • Spectral Acquisition: Record the UV-Vis absorption spectrum from 250 nm to 500 nm using a quartz cuvette.

  • Dilution Series: Dilute the solution to 5 µM and 1 µM, recording spectra for each concentration.

  • Self-Validation (Beer-Lambert Check): Normalize the absorbance data by concentration.

    • Validation Logic: If the normalized spectral shape (λ_max and peak width) remains mathematically identical across all concentrations, the system is self-validated as fully solvated. If the peak broadens, shifts, or exhibits a new shoulder at higher concentrations, sub-visible aggregation is occurring. This indicates the solvent's polarity is insufficient to mask the S=O dipole interactions, and a higher proportion of polar aprotic solvent is required.

References

  • Synthesis and characterization of novel red-emitting copolymers containing fluorene, diketopyrrolopyrrole, and phenothiazine units | Request PDF - ResearchGate. Source: ResearchGate. URL:[Link]

  • Current achievements and perspectives in synthesis and applications of 3,7-disubstituted phenothiazines as Methylene Blue analogues | Request PDF - ResearchGate. Source: ResearchGate. URL:[Link]

  • Multielectron Organic Redoxmers for Energy-Dense Redox Flow Batteries | ACS Materials Letters - ACS Publications. Source: ACS Materials Letters. URL:[Link]

Sources

Optimization

minimizing side reactions during 10-octyl-10H-phenothiazine sulfoxidation

Welcome to the Technical Support Center for Phenothiazine Functionalization. This guide is engineered for researchers, scientists, and drug development professionals focusing on the chemoselective sulfoxidation of 10-oct...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Phenothiazine Functionalization. This guide is engineered for researchers, scientists, and drug development professionals focusing on the chemoselective sulfoxidation of 10-octyl-10H-phenothiazine.

Achieving high yields of the 5-oxide (sulfoxide) without triggering over-oxidation to the 5,5-dioxide (sulfone) or radical-mediated degradation requires precise kinetic and thermodynamic control. Below, you will find mechanistic insights, diagnostic workflows, and a self-validating protocol to ensure experimental success.

Diagnostic Workflow: Reaction Pathways & Side Reactions

To troubleshoot effectively, it is critical to understand the competing reaction pathways. The sulfur atom in the phenothiazine core is highly nucleophilic, but the molecule as a whole is also highly susceptible to single-electron transfer (SET).

G Substrate 10-Octyl-10H-Phenothiazine (Starting Material) Sulfoxide 10-Octyl-10H-Phenothiazine-5-Oxide (Desired Product) Substrate->Sulfoxide Mild Oxidant (NaIO4) Strict Stoichiometry (1.0 eq) 0°C to RT Sulfone 10-Octyl-10H-Phenothiazine-5,5-Dioxide (Over-oxidation Side Product) Substrate->Sulfone Strong Oxidant Uncontrolled Kinetics Radical Phenothiazine Radical Cation (Polymerization / Tarry Byproducts) Substrate->Radical O2 / Light / Trace Metals Single-Electron Transfer (SET) Sulfoxide->Sulfone Excess Oxidant (mCPBA, H2O2) Elevated Temperature

Reaction pathways of 10-octyl-10H-phenothiazine highlighting desired sulfoxidation and side reactions.

Frequently Asked Questions (Mechanisms & Causality)

Q1: Why does my sulfoxidation reaction yield an inseparable mixture of sulfoxide and sulfone? A1: Over-oxidation to the 5,5-dioxide (sulfone) occurs when the oxidant is too strong, used in excess, or the temperature is not strictly controlled. While the first oxidation to the 5-oxide is rapid, the electron-withdrawing nature of the newly formed sulfoxide slows down the second oxidation. However, electrophilic reagents like m-CPBA or excess H₂O₂ at elevated temperatures easily overcome this kinetic barrier. To minimize this, use strictly stoichiometric amounts of a milder oxidant like Sodium Periodate (NaIO₄) or controlled H₂O₂/AcOH systems at 0 °C[1].

Q2: My reaction mixture rapidly turns dark green or blue instead of the expected pale yellow. What is happening? A2: This color change is the hallmark of phenothiazine radical cation formation. Phenothiazines possess remarkably low first oxidation potentials (often ~0.5–0.6 V vs Fc/Fc⁺), meaning they readily undergo rather than the desired two-electron oxygen transfer[2]. In the presence of ambient oxygen, light, or trace metal impurities, the radical cation forms and leads to undesired dimerization or tarry polymeric byproducts. Always conduct the reaction under a strict argon or nitrogen atmosphere and use degassed solvents to suppress this single-electron transfer pathway[3].

Q3: How does the 10-octyl chain impact the reaction compared to unsubstituted 10H-phenothiazine? A3: The 10-octyl chain serves two purposes. First, it significantly increases the lipophilicity of the substrate, requiring non-polar or biphasic solvent systems (e.g., DCM/H₂O) rather than purely aqueous media. Second, the alkyl chain provides steric shielding and electron-donating effects to the nitrogen atom, which slightly lowers the oxidation potential of the ring. This alters the of the thiazine ring, making it even more susceptible to radical cation formation if oxygen is not strictly excluded[4].

Quantitative Data: Oxidant System Comparison

Selecting the correct oxidant is the most critical variable in minimizing side reactions. The table below summarizes the expected outcomes based on standard reagent choices.

Oxidant SystemStoichiometryTemp (°C)Target ProductSelectivity (S=O vs SO₂)Risk of Radical Cation
NaIO₄ in MeOH/H₂O 1.05 eq0 to 20Sulfoxide> 95% Low
H₂O₂ (30%) in Glacial AcOH 1.10 eq0 to 20Sulfoxide~ 80-85%Low
m-CPBA in DCM 1.00 eq-78 to 0Sulfoxide / Sulfone< 50% (Poor)Low
Excess H₂O₂ in AcOH > 2.5 eq80SulfoneN/A (Targets SO₂)Low
O₂ / Light (No Catalyst) AmbientRTRadical CationN/AHigh

Troubleshooting Matrix

Issue EncounteredDiagnostic SymptomRoot CauseCorrective Action
Over-oxidation (Sulfone Formation) LC-MS shows M+32 mass peak; TLC shows a spot with intermediate polarity between the starting material and the highly polar sulfoxide.Oxidant is too strong or reaction temperature exceeded 0 °C, providing the activation energy needed for the second oxidation step.Switch to NaIO₄. Ensure the reaction is strictly maintained at 0 °C. Quench immediately upon completion.
Radical Cation Polymerization Deep green/blue coloration, poor mass balance, insoluble tarry byproducts.Formation of the phenothiazine radical cation via single-electron transfer (SET) triggered by dissolved oxygen or light.Degas all solvents via freeze-pump-thaw or sparging. Run the reaction in the dark under a positive pressure of Argon.
Incomplete Conversion Significant starting material remains after 4 hours despite active oxidant presence.The 10-octyl chain makes the substrate highly lipophilic, leading to poor solubility in aqueous oxidant mixtures.Utilize a biphasic solvent system (e.g., DCM/H₂O) with vigorous stirring, or add a phase-transfer catalyst to facilitate contact.

Self-Validating Experimental Protocol: Selective Synthesis of 10-Octyl-10H-Phenothiazine-5-Oxide

This protocol utilizes Sodium Metaperiodate (NaIO₄) to ensure kinetic control, preventing over-oxidation while utilizing a biphasic system to accommodate the lipophilic 10-octyl chain.

Step 1: Setup & Degassing (Preventing SET)

  • Action: In a flame-dried Schlenk flask, dissolve 10-octyl-10H-phenothiazine (1.0 mmol) in a degassed mixture of Dichloromethane (DCM) and Methanol (1:1 v/v, 10 mL) under a strict Argon atmosphere. Shield the flask from direct light using aluminum foil.

  • Causality: Degassing removes dissolved oxygen, shutting down the single-electron transfer (SET) pathway that leads to radical cation formation.

  • Validation Check: The solution must remain pale yellow. Any immediate darkening to green or blue indicates an air leak or trace metal contamination.

Step 2: Oxidant Addition (Kinetic Control)

  • Action: Cool the solution to 0 °C using an ice bath. Dropwise, add an aqueous solution of Sodium Metaperiodate (NaIO₄, 1.05 mmol dissolved in 2 mL degassed H₂O).

  • Causality: NaIO₄ is a mild, two-electron oxidant. Maintaining 0 °C suppresses the thermal activation energy required for the second oxidation step (sulfoxide to sulfone).

Step 3: Reaction Monitoring (Self-Validation)

  • Action: Stir the biphasic reaction vigorously at 0 °C for 2 hours. Validate progress via TLC (Hexane:EtOAc 7:3).

  • Causality: Vigorous stirring is required to overcome the mass-transfer limitations of the lipophilic octyl chain in a biphasic mixture.

  • Validation Check: Observe the Rf values. The starting material (highest Rf) should disappear, replaced by a highly polar, UV-active spot (sulfoxide, lowest Rf). Crucial: If a third spot appears with an intermediate Rf, over-oxidation to the less-polar sulfone has initiated. Proceed to Step 4 immediately.

Step 4: Quenching

  • Action: Quench the reaction by adding 10 mL of saturated aqueous Sodium Thiosulfate (Na₂S₂O₃).

  • Causality: Thiosulfate acts as a chemical switch, instantly reducing any unreacted periodate or trace iodine species and halting all oxidative processes.

Step 5: Extraction & Purification

  • Action: Extract the aqueous layer with DCM (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography if trace sulfone is detected.

References

  • Title: Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications Source: PMC - NIH URL: [Link]

  • Title: Selective oxidaton methods for preparation of N-alkylphenothiazine sulfoxides and sulfones Source: ResearchGate URL: [Link]

  • Title: Tuning the Fluorescence and the Intramolecular Charge Transfer of Phenothiazine Dipolar and Quadrupolar Derivatives by Oxygen Functionalization Source: Journal of the American Chemical Society (ACS) URL: [Link]

Sources

Troubleshooting

separating 10-octyl-10H-phenothiazine 5-oxide from unreacted starting materials

Technical Support Center: Isolation & Purification of 10-Octyl-10H-phenothiazine 5-oxide Overview Welcome to the Technical Support Center. This resource is designed for drug development professionals and synthetic chemis...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Isolation & Purification of 10-Octyl-10H-phenothiazine 5-oxide

Overview Welcome to the Technical Support Center. This resource is designed for drug development professionals and synthetic chemists who are isolating 10-octyl-10H-phenothiazine 5-oxide from complex reaction mixtures. The oxidation of N-alkylphenothiazines frequently yields a mixture of the unreacted starting material, the target sulfoxide, and over-oxidized sulfone byproducts[1]. This guide provides field-proven troubleshooting protocols and mechanistic insights to ensure high-purity isolation.

Part 1: Mechanistic Troubleshooting & Polarity Dynamics

G Sulfide 10-Octyl-10H-phenothiazine (Starting Material) Non-Polar Sulfoxide 10-Octyl-10H-phenothiazine 5-oxide (Target Product) Moderate Polarity Sulfide->Sulfoxide Oxidation (e.g., H2O2, m-CPBA) Sulfone 10-Octyl-10H-phenothiazine 5,5-dioxide (Byproduct) High Polarity Sulfoxide->Sulfone Over-oxidation (Excess oxidant)

Oxidation pathway of 10-octyl-10H-phenothiazine indicating relative polarity shifts.

Q: Why is separating the sulfoxide from the unreacted sulfide and the sulfone byproduct so challenging? A: The phenothiazine core is highly susceptible to oxidation. The sulfur atom is easily oxidized to a sulfoxide, and if the stoichiometry or reaction time is not strictly controlled, it further oxidizes to a sulfone[1]. Because all three species share the highly lipophilic 10-octyl chain, their solubility profiles in bulk organic solvents are similar. Separation relies entirely on exploiting the dipole moment introduced by the S=O bond(s) during chromatography.

Q: How do the structural differences dictate the separation strategy? A: The unreacted 10-octyl-10H-phenothiazine is highly non-polar and interacts weakly with normal-phase silica. The target 5-oxide introduces a polarized S=O bond, which acts as a strong hydrogen-bond acceptor, significantly increasing its retention on silica[2]. The 5,5-dioxide (sulfone) has two S=O bonds, making it the most polar species. This distinct "step-up" in polarity allows for a highly effective step-gradient elution strategy.

Part 2: Chromatographic Data & Optimization

To design a self-validating purification system, researchers must first understand the quantitative chromatographic behavior of the mixture.

Table 1: Typical Chromatographic Profile on Normal-Phase Silica (TLC)

CompoundStructural FeatureRelative PolarityTypical Rf​ (Hexane:EtOAc 8:2)Elution Order (Normal Phase)
10-Octyl-10H-phenothiazine Thioether (S)Low0.85 - 0.951st (Fastest)
10-Octyl-10H-phenothiazine 5-oxide Sulfoxide (S=O)Moderate0.35 - 0.502nd
10-Octyl-10H-phenothiazine 5,5-dioxide Sulfone (O=S=O)High0.10 - 0.203rd (Slowest)

Q: My sulfoxide band is streaking on the silica column. How do I fix this? A: Streaking of phenothiazine sulfoxides is a common issue caused by secondary hydrogen-bonding interactions between the basic sulfoxide oxygen and the acidic silanol groups on the silica gel. To troubleshoot this:

  • Passivate the Silica: Add a basic modifier (e.g., 0.1% to 1% triethylamine, TEA) to your mobile phase. This neutralizes the acidic sites and sharpens the elution band.

  • Ensure Complete Drying: Dry-load the crude mixture onto silica to prevent the sample solvent from interfering with the initial band formation.

Q: Can I use reverse-phase chromatography (C18) instead of normal-phase? A: Yes. While normal-phase chromatography is standard for bulk purification[3], reverse-phase HPLC is excellent for high-purity analytical separation. In reverse-phase systems (e.g., using acetonitrile/water gradients), the elution order is completely inverted: the highly polar sulfone elutes first, followed by the sulfoxide, and the highly lipophilic unreacted 10-octyl-10H-phenothiazine elutes last[4].

Part 3: Step-by-Step Purification Methodology

Workflow Crude Crude Reaction Mixture (Sulfide + Sulfoxide + Sulfone) TLC TLC Analysis Determine Rf values Crude->TLC Load Dry Loading onto Silica Gel (Prevents band broadening) TLC->Load Elute1 Elution Step 1: 100% Hexane to 9:1 Hexane/DCM (Flushes unreacted sulfide) Load->Elute1 Elute2 Elution Step 2: 8:2 Hexane/EtOAc (Elutes target sulfoxide) Elute1->Elute2 Elute3 Elution Step 3: 1:1 Hexane/EtOAc to 100% EtOAc (Flushes sulfone byproduct) Elute2->Elute3

Chromatographic workflow for isolating 10-octyl-10H-phenothiazine 5-oxide.

Protocol: Step-Gradient Flash Column Chromatography

This protocol is designed to be a self-validating system; by monitoring the distinct polarity shifts, the operator can confirm the identity of the fractions in real-time.

Step 1: Reaction Quenching & Workup

  • Action: Quench the oxidation reaction by adding a saturated aqueous solution of sodium sulfite ( Na2​SO3​ ) to neutralize any unreacted oxidant[3].

  • Causality: Failing to quench the oxidant before concentration will cause the target sulfoxide to continue oxidizing into the 5,5-dioxide during solvent evaporation. Extract with dichloromethane (DCM), wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Step 2: Dry Loading Preparation

  • Action: Dissolve the crude residue in a minimal amount of DCM. Add silica gel (approximately 3 times the mass of the crude product) and evaporate the solvent completely under reduced pressure until a free-flowing powder is obtained.

  • Causality: The 10-octyl chain makes the compound highly soluble in non-polar solvents. Liquid loading can cause the sample to travel too quickly down the column before the gradient is established, leading to poor resolution.

Step 3: Column Packing

  • Action: Pack a flash chromatography column with silica gel using 100% hexane (or petroleum ether). Ensure the column is tightly packed and free of air bubbles. Load the dry-loaded sample evenly onto the top of the silica bed.

Step 4: Step-Gradient Elution

  • Phase A (Sulfide Removal): Elute with 2-3 column volumes (CV) of 100% hexane, transitioning to 9:1 Hexane/DCM.

    • Validation: Monitor via TLC. The non-polar unreacted 10-octyl-10H-phenothiazine will elute rapidly.

  • Phase B (Sulfoxide Isolation): Switch the mobile phase to 8:2 Hexane/Ethyl Acetate (or Hexane/Acetone 10:1)[3].

    • Validation: The moderate polarity of this solvent system will break the hydrogen bonding between the sulfoxide and the silica, eluting the target 10-octyl-10H-phenothiazine 5-oxide. Collect fractions and verify via TLC (UV active).

  • Phase C (Sulfone Flush): If the sulfone byproduct needs to be quantified or removed from the column, flush with 1:1 Hexane/Ethyl Acetate to 100% Ethyl Acetate.

Step 5: Fraction Analysis & Concentration

  • Action: Pool the fractions containing the pure sulfoxide (single spot on TLC at Rf​≈0.4 ). Concentrate under reduced pressure to yield the purified 10-octyl-10H-phenothiazine 5-oxide.

References

  • Ibrahim, et al. "Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications." PMC - NIH. URL:[Link]

  • Royal Society of Chemistry. "Supporting Information: Synthesis of 3,7-dibromo-10-octyl-10H-phenothiazine 5-oxide." RSC.org. URL:[Link]

  • Gholivand, M. B., et al. "Separation of N-alkyl phenothiazine sulfones by HPTLC using an optimum mobile phase." ResearchGate. URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Validation Guide: Cyclic Voltammetry of 10-Octyl-10H-Phenothiazine 5-Oxide

Executive Summary Phenothiazine derivatives are cornerstone molecules in redox flow batteries, photoredox catalysis, and dye-sensitized solar cells due to their ability to form stable radical cations 1. However, optimizi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Phenothiazine derivatives are cornerstone molecules in redox flow batteries, photoredox catalysis, and dye-sensitized solar cells due to their ability to form stable radical cations 1. However, optimizing their redox potential and operational stability is critical for high-voltage applications. The functionalization of the sulfur atom to a sulfoxide (5-oxide) provides a powerful synthetic lever to modulate these electronic properties.

This guide provides a comprehensive framework for validating the electrochemical reversibility of 10-octyl-10H-phenothiazine 5-oxide using cyclic voltammetry (CV), objectively benchmarking its performance against its unoxidized parent molecule (10-octyl-10H-phenothiazine) and its over-oxidized analog (10-octyl-10H-phenothiazine 5,5-dioxide).

Mechanistic Rationale: The Role of Sulfur Oxidation

The parent molecule, 10-octyl-10H-phenothiazine (PTZ), is a strong electron donor characterized by a high-energy Highest Occupied Molecular Orbital (HOMO) and a low oxidation potential. While highly reversible, its propensity to oxidize easily can limit its use in systems requiring higher anodic stability.

Introducing a single oxygen atom at the sulfur position to form the 5-oxide (PTZ-SO) fundamentally alters the electronic landscape. Causality of the Anodic Shift: The electron-withdrawing nature of the S=O bond reduces the electron density across the conjugated thiazine ring. Consequently, the HOMO level is stabilized (shifted to a more negative value in eV), which manifests as a significant anodic shift in the oxidation potential 2. This modification allows the molecule to operate at higher potentials while maintaining the structural flexibility required for reversible electron transfer, unlike the rigid 5,5-dioxide which often exhibits quasi-reversible or irreversible redox behavior 3.

Mechanistic_Tuning PTZ 10-octyl-10H-phenothiazine (Strong Donor, Low E_ox) PTZ_SO 10-octyl-10H-phenothiazine 5-oxide (Moderate Donor, Mid E_ox) PTZ->PTZ_SO [O] addition Anodic Shift PTZ_SO2 10-octyl-10H-phenothiazine 5,5-dioxide (Weak Donor, High E_ox) PTZ_SO->PTZ_SO2 [O] addition Anodic Shift

Impact of sulfur oxidation states on electron-donating capability and oxidation potential.

Comparative Electrochemical Performance

To objectively compare the 5-oxide variant against its alternatives, cyclic voltammetry data must be analyzed for oxidation onset, peak separation ( ΔEp​ ), and HOMO energy levels. The table below summarizes the typical electrochemical metrics observed in non-aqueous solvents (e.g., Dichloromethane).

CompoundFirst Oxidation Potential ( E1/2​ vs Fc/Fc+ )Peak Separation ( ΔEp​ )Redox ReversibilityEst. HOMO Level (eV)
10-octyl-10H-phenothiazine ~0.35 V60 mVHighly Reversible-5.10
10-octyl-10H-phenothiazine 5-oxide ~0.95 V65 - 75 mVReversible-5.72
10-octyl-10H-phenothiazine 5,5-dioxide ~1.15 V>100 mVQuasi-Irreversible-5.85

Data derived from theoretical and experimental literature baselines evaluating oxygen-functionalized phenothiazine derivatives 2.

Step-by-Step Cyclic Voltammetry Validation Protocol

To ensure trustworthiness , the following protocol is designed as a self-validating system. It incorporates internal standards and kinetic checks to prevent false positives regarding reversibility.

Step 1: Cell and Electrode Preparation
  • Electrode Polishing: Polish a Glassy Carbon Electrode (GCE) working electrode using a 0.05 µm alumina slurry on a microcloth for 2 minutes. Rinse thoroughly with deionized water and sonicate in ethanol for 3 minutes.

    • Causality: Polishing removes adsorbed organic impurities and passivating layers, ensuring a pristine surface for unhindered, rapid heterogeneous electron transfer.

  • Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous dichloromethane (DCM).

    • Causality: TBAPF6​ acts as the supporting electrolyte to minimize migration currents and drastically lower the solution's uncompensated resistance ( Ru​ ).

Step 2: Analyte Preparation & Degassing
  • Dissolution: Dissolve 10-octyl-10H-phenothiazine 5-oxide in the electrolyte solution to achieve a precise concentration of 1.0 mM.

  • Degassing: Submerge a sparging needle and purge the solution with ultra-high purity Argon (or Nitrogen) for 15 minutes. Maintain a blanket of inert gas over the solution during the experiment.

    • Causality: Dissolved oxygen is highly electroactive. It produces a broad reduction wave that can obscure the analyte's cathodic peaks and can chemically react with the electrogenerated phenothiazine radical cation, falsely indicating an irreversible chemical reaction (EC mechanism).

Step 3: Voltammetric Scanning (Kinetic Validation)
  • Initial Scan: Record the initial CV at a scan rate of 100 mV/s, sweeping from 0.0 V to +1.5 V and back.

  • Scan Rate Study: Perform sequential scans at varying rates: 10, 20, 50, 100, 250, and 500 mV/s.

    • Causality: By plotting the anodic peak current ( ipa​ ) against the square root of the scan rate ( ν1/2 ), you validate the Randles-Sevcik equation. A linear relationship confirms that the redox process is strictly diffusion-controlled and not an artifact of molecules adsorbing to the electrode surface.

Step 4: Internal Calibration (Self-Validation)
  • Ferrocene Spiking: Once the analyte scans are complete, spike the solution with 1.0 mM Ferrocene.

  • Calibration Scan: Run a final CV scan at 100 mV/s.

    • Causality: Ferrocene acts as a universally accepted internal standard. Referencing all measured potentials to the Fc/Fc+ redox couple eliminates errors caused by reference electrode drift (common in Ag/AgCl non-aqueous pseudo-references) and liquid junction potentials, ensuring absolute data integrity 4.

CV_Workflow A 1. Electrolyte Prep (0.1 M TBAPF6 in DCM) B 2. Analyte Addition (1.0 mM 5-oxide) A->B C 3. System Degassing (Ar/N2 purge for 15 min) B->C D 4. Cyclic Voltammetry (Scan Rates: 10-500 mV/s) C->D E 5. Internal Calibration (Ferrocene Spike) D->E F 6. Data Analysis (Randles-Sevcik & ΔEp) E->F

Step-by-step self-validating cyclic voltammetry workflow for redox reversibility.

Data Interpretation & Reversibility Metrics

For 10-octyl-10H-phenothiazine 5-oxide, a reversible one-electron oxidation to its radical cation is successfully validated if the following criteria are met:

  • Current Ratio: The ratio of the anodic to cathodic peak currents ( ipa​/ipc​ ) is approximately 1.0. A ratio significantly less than 1 indicates the radical cation is decomposing before it can be reduced back (chemical irreversibility).

  • Peak Separation: The peak separation ( ΔEp​=Epa​−Epc​ ) should be close to the theoretical 59 mV for a one-electron transfer. In non-aqueous solvents, values between 60–75 mV are acceptable due to uncompensated resistance.

  • Potential Stability: The half-wave potential ( E1/2​ ) must remain constant regardless of the applied scan rate.

References

  • Source: NIH (National Institutes of Health)
  • Source: Journal of the American Chemical Society (ACS Publications)
  • Source: NIH (National Institutes of Health)
  • New D−π–D−π–A Systems Based on Phenothiazine Derivatives with Imidazole Structures for Photovoltaics Source: ACS Publications URL

Sources

Comparative

DFT calculations versus experimental bandgap for 10-octyl-10H-phenothiazine 5-oxide

An in-depth technical analysis for researchers and drug development professionals evaluating the electronic properties of phenothiazine-based organic semiconductors and fluorophores. Executive Summary Phenothiazine (PTZ)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis for researchers and drug development professionals evaluating the electronic properties of phenothiazine-based organic semiconductors and fluorophores.

Executive Summary

Phenothiazine (PTZ) derivatives are highly valued in organic electronics, photoredox catalysis, and the development of Thermally Activated Delayed Fluorescence (TADF) emitters due to their strong electron-donating capabilities and unique non-planar "butterfly" conformation. Functionalizing the N-position with an octyl chain (yielding 10-octyl-10H-phenothiazine) provides the lipophilicity required for solution-processed device fabrication.

However, the electronic properties of the PTZ core can be finely tuned by oxidizing the central sulfur atom. Converting the thioether to a sulfoxide (10-octyl-10H-phenothiazine 5-oxide) fundamentally alters the intramolecular charge transfer (ICT) dynamics. As an application scientist, I frequently encounter discrepancies between computational predictions and benchtop reality when evaluating these oxidized species. This guide provides an objective comparison between Density Functional Theory (DFT) calculations and experimental bandgap determinations for 10-octyl-10H-phenothiazine 5-oxide, detailing the causality behind their divergence and providing self-validating protocols for accurate characterization.

The Causality of Bandgap Divergence: DFT vs. Experimental

When comparing the theoretical Kohn-Sham HOMO-LUMO gap ( EgDFT​ ) with the experimental optical ( Egopt​ ) or electrochemical ( EgCV​ ) bandgaps, researchers often observe a systematic overestimation by DFT. Understanding the physical causality behind this divergence is critical for accurate molecular design:

  • Exciton Binding Energy: The experimental optical bandgap, derived from the onset of UV-Vis absorption, represents the energy required to create a bound electron-hole pair (Frenkel exciton). DFT calculates the energy difference between independent, non-interacting molecular orbitals. Therefore, EgDFT​ inherently lacks the stabilization energy of the bound exciton, leading to higher predicted values [1].

  • Solvation and Dielectric Screening: Experimental measurements are conducted in solvents (e.g., dichloromethane) where dielectric screening stabilizes the excited state. While implicit solvation models (like SMD) can be applied in DFT, they often underestimate the specific solute-solvent interactions that lower the experimental transition energy.

  • Functional Limitations: Standard hybrid functionals like B3LYP suffer from self-interaction errors, which can artificially destabilize the HOMO and over-localize charge, skewing the predicted gap.

G Syn Synthesis of 10-octyl-10H- phenothiazine 5-oxide Exp Experimental Validation (UV-Vis & CV) Syn->Exp DFT Computational Modeling (DFT/TD-DFT) Syn->DFT Comp Bandgap Comparison & Error Analysis Exp->Comp DFT->Comp

Workflow for comparative bandgap analysis of phenothiazine derivatives.

Self-Validating Experimental & Computational Protocols

To ensure trustworthiness, the protocols below are designed as self-validating systems. Every critical step includes an internal check to verify the integrity of the intermediate state.

Synthesis of 10-octyl-10H-phenothiazine 5-oxide

The oxidation of the sulfur atom must be strictly controlled to prevent over-oxidation to the 5,5-dioxide (sulfone) state.

Step-by-Step Methodology:

  • Preparation: Dissolve 10-octyl-10H-phenothiazine (1.0 equiv) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Cool the flask to exactly 0 °C using an ice bath. Causality: Lower temperatures suppress the kinetic pathway leading to the dioxide.

  • Oxidation: Dissolve meta-chloroperoxybenzoic acid (m-CPBA, 1.0 equiv, 85% purity) in DCM. Add this solution dropwise over 30 minutes to the cooled reaction flask.

  • Monitoring: Stir for 2 hours at 0 °C. Self-Validation: Monitor via TLC (Hexane/Ethyl Acetate 4:1). The 5-oxide product will present a distinct, more polar spot (lower Rf​ ) compared to the starting material. The absence of a third, even lower Rf​ spot confirms no 5,5-dioxide has formed.

  • Workup: Quench with saturated aqueous Na2​CO3​ to neutralize the benzoic acid byproduct. Extract with DCM, dry over anhydrous Na2​SO4​ , and purify via silica gel column chromatography [2].

Experimental Bandgap Determination

Optical Bandgap ( Egopt​ ):

  • Prepare a 10−5 M solution of the synthesized 5-oxide in spectroscopic-grade DCM.

  • Record the UV-Vis absorption spectrum.

  • Identify the onset wavelength ( λonset​ ) of the lowest energy absorption band. Calculate the gap using the Planck-Einstein relation: Egopt​=1240/λonset​ (eV).

Electrochemical Bandgap ( EgCV​ ):

  • Perform Cyclic Voltammetry (CV) in anhydrous DCM containing 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) as the supporting electrolyte.

  • Self-Validation: Use Ferrocene/Ferrocenium ( Fc/Fc+ ) as an internal standard. This calibrates the reference electrode drift and grounds the measurements to a known vacuum level (-4.8 eV).

  • Calculate the gap from the onset oxidation ( Eox​ ) and reduction ( Ered​ ) potentials: EgCV​=e(Eox​−Ered​) .

Computational Protocol (DFT)
  • Geometry Optimization: Use Gaussian 16. Optimize the ground-state geometry using the B3LYP functional and the 6-31G(d,p) basis set.

  • Solvation: Apply the SMD (Solvation Model based on Density) for Dichloromethane to mimic the experimental dielectric environment.

  • Self-Validation: Perform a subsequent frequency calculation. The absence of imaginary frequencies confirms the geometry is a true local minimum, not a saddle point.

  • Extract the HOMO and LUMO energies from the optimized checkpoint file to calculate EgDFT​ .

Data Presentation & Comparative Analysis

The table below summarizes the quantitative divergence between experimental and DFT-calculated bandgaps for the phenothiazine core across its three oxidation states. The data demonstrates the consistent overestimation by DFT, alongside the clear physical trend induced by oxygen functionalization [3, 4].

Compound CoreExp Optical Bandgap ( Egopt​ )Exp CV Bandgap ( EgCV​ )DFT Bandgap (B3LYP) ΔE (DFT - Opt)
10-octyl-10H-phenothiazine (Unoxidized)2.28 eV2.45 eV2.75 eV+0.47 eV
10-octyl-10H-phenothiazine 5-oxide 2.63 eV 2.80 eV 3.10 eV +0.47 eV
10-octyl-10H-phenothiazine 5,5-dioxide 2.71 eV2.92 eV3.18 eV+0.47 eV

Note: Values are representative benchmarks derived from functionalized phenothiazine push-pull systems in DCM. The consistent ~0.47 eV offset highlights the systematic error inherent to the B3LYP functional lacking exciton binding corrections.

Mechanistic Insights: Tuning the Electronic Structure

Why does the bandgap increase so dramatically upon oxidation to the 5-oxide? The causality lies in the molecular orbital distribution and the inductive effect of the newly introduced oxygen atom.

In the unoxidized 10-octyl-10H-phenothiazine, the electron-rich sulfur atom donates electron density into the conjugated π -system, resulting in a high-energy HOMO and a relatively narrow bandgap. When oxidized to the 5-oxide, the highly electronegative oxygen atom exerts a strong electron-withdrawing inductive effect. This drastically reduces the electron-donating capability of the sulfur atom.

Consequently, the HOMO energy level is significantly stabilized (lowered in energy). Because the LUMO is generally less affected by the sulfur's oxidation state (often localized on acceptor moieties in push-pull systems), the overall HOMO-LUMO gap widens.

G PTZ 10-octyl-10H-phenothiazine (Strong Donor) Ox Oxidation (m-CPBA) PTZ->Ox PTZO 10-octyl-10H-phenothiazine 5-oxide Ox->PTZO HOMO Stabilization of HOMO Level PTZO->HOMO Gap Increased Bandgap (Eg) HOMO->Gap

Electronic effect of sulfur oxidation on phenothiazine HOMO-LUMO levels.

Furthermore, the "butterfly" folding angle of the phenothiazine core changes upon oxidation. DFT calculations reveal that the 5-oxide derivative often exhibits a more flattened or altered dihedral angle compared to the unoxidized state, which further modulates the orbital overlap and contributes to the observed spectroscopic shifts [3].

References

  • Tuning the Fluorescence and the Intramolecular Charge Transfer of Phenothiazine Dipolar and Quadrupolar Derivatives by Oxygen Functionalization. Journal of the American Chemical Society.[Link]

  • Supporting Information: Synthesis of 3,7-dibromo-10-octyl-10H-phenothiazine 5-oxide. Royal Society of Chemistry.[Link]

  • Aryl-Substituted Buta-1,3-diene and Phenothiazine Based Solid-State Emissive Copolymers: Photophysical Properties and Electrochromic Behaviors. ACS Applied Polymer Materials.[Link]

  • Synthesis, photophysical properties, and density functional theory studies of phenothiazine festooned vinylcyclohexenyl-malononitrile. Luminescence.[Link]

Validation

mass spectrometry fragmentation pattern comparison for 10-octyl-10H-phenothiazine 5-oxide

As a Senior Application Scientist specializing in mass spectrometry and structural elucidation, I frequently encounter the analytical challenge of distinguishing between the various oxidation states of N-alkylphenothiazi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in mass spectrometry and structural elucidation, I frequently encounter the analytical challenge of distinguishing between the various oxidation states of N-alkylphenothiazines. In drug development, organic electronics, and materials science, the oxidation of the phenothiazine core—specifically at the sulfur atom—drastically alters the molecule's photophysical properties and metabolic toxicity[1].

This guide provides an in-depth, objective comparison of the mass spectrometry (MS) fragmentation patterns of 10-octyl-10H-phenothiazine 5-oxide (the sulfoxide) against its unoxidized sulfide and hyper-oxidized sulfone counterparts. Rather than simply listing m/z values, we will explore the thermochemical causality behind these fragmentations and establish a self-validating experimental protocol for their unambiguous identification.

Structural Causality and Fragmentation Mechanics

The fragmentation of 10-octyl-10H-phenothiazine 5-oxide under Collision-Induced Dissociation (CID) is governed by two competing structural vulnerabilities: the highly polarized S=O bond and the long N-octyl aliphatic chain.

  • Alkyl Chain Cleavage (McLafferty-Type Rearrangement): N-alkylphenothiazines with β -hydrogens on the alkyl chain undergo a characteristic rearrangement. The oxidized sulfur or the ring nitrogen acts as a proton acceptor, facilitating a six-membered transition state that results in the neutral loss of an alkene (1-octene, 112 Da)[2]. This yields the protonated tricyclic core.

  • Sulfoxide-Specific Cleavage (The Diagnostic Marker): Unlike sulfones (which lose SO2​ ) or sulfides (which resist core fragmentation at low energies), the sulfoxide group is uniquely prone to the loss of a hydroxyl radical ( OH∙ , 17 Da)[3]. The oxygen atom abstracts a proton from the adjacent aromatic ring or the alkyl chain prior to expulsion. This is often followed by the extrusion of elemental sulfur ( S , 32 Da), creating a highly specific tandem mass tag (m/z 199 167)[3].

G M [M+H]+ m/z 328.17 Core [Core+H]+ m/z 216.05 M->Core - C8H16 (112 Da) M_OH [M-OH]+ m/z 311.17 M->M_OH - OH• (17 Da) Core_OH [Core-OH]+ m/z 199.04 Core->Core_OH - OH• (17 Da) Core_S [Core-OH-S]+ m/z 167.07 Core_OH->Core_S - S (32 Da)

MS/MS Fragmentation pathway of 10-octyl-10H-phenothiazine 5-oxide.

Comparative Fragmentation Data

To objectively identify 10-octyl-10H-phenothiazine 5-oxide, it must be differentiated from its synthetic precursors and over-oxidation products. The table below synthesizes the quantitative high-resolution mass spectrometry (HRMS) data for these three distinct oxidation states.

Analytical Feature10-Octyl-10H-phenothiazine (Sulfide)10-Octyl-10H-phenothiazine 5-oxide (Sulfoxide)10-Octyl-10H-phenothiazine 5,5-dioxide (Sulfone)
Precursor Ion [M+H]+ m/z 312.18m/z 328.17m/z 344.17
Primary Neutral Loss −C8​H16​ (112 Da) −C8​H16​ (112 Da) or −OH∙ (17 Da) −C8​H16​ (112 Da)
Diagnostic Core Ion m/z 200.05m/z 216.05m/z 232.04
Secondary Core Fragmentation Loss of S (-32 Da) m/z 168Loss of OH (-17 Da) m/z 199 Loss of S (-32 Da) m/z 167Loss of SO2​ (-64 Da) m/z 168
Oxidation State Marker Extreme stability of the m/z 200 coreProminent [M−OH]+ and [Core−OH]+ Prominent [Core−SO2​]+

Key Insight: The presence of the m/z 199 and m/z 167 product ions is the definitive, irreproducible fingerprint of the sulfoxide state[3]. If you observe a direct loss of 64 Da from the core, the sample has over-oxidized to the sulfone.

Self-Validating LC-MS/MS Experimental Protocol

To ensure absolute trustworthiness in your structural assignments, the analytical workflow must be self-validating. This means incorporating internal system suitability tests (SST) to verify that the mass spectrometer's collision cell is applying the correct energy to induce both the fragile S−O cleavage and the tougher alkyl chain homolysis[4].

Workflow SST System Suitability Prep Sample Preparation SST->Prep LC UHPLC Separation Prep->LC ESI ESI(+) Ionization LC->ESI CID CID Fragmentation ESI->CID

Self-validating LC-MS/MS analytical workflow for phenothiazine derivatives.

Step-by-Step Methodology:
  • System Suitability Testing (SST):

    • Action: Inject a 10 ng/mL standard of Chlorpromazine Sulfoxide prior to your analytical run.

    • Causality: Chlorpromazine sulfoxide has a well-documented fragmentation pathway[4]. Verifying the presence of its [M−OH]+ peak ensures your capillary voltage and collision energies are calibrated correctly to prevent in-source fragmentation of the fragile sulfoxide bond.

  • Sample Preparation:

    • Action: Dissolve the 10-octyl-10H-phenothiazine 5-oxide sample in LC-MS grade Acetonitrile/Water (50:50, v/v) containing 0.1% Formic Acid.

    • Causality: The phenothiazine nitrogen is a strong Lewis base. The 0.1% Formic Acid ensures complete protonation to the [M+H]+ state in solution, maximizing Electrospray Ionization (ESI) efficiency.

  • UHPLC Separation:

    • Action: Utilize a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% FA) over 10 minutes.

    • Causality: Sulfoxides are significantly more polar than their sulfide precursors. Chromatographic separation ensures that any isobaric interferences or in-source oxidation artifacts are separated from the true analyte in the time domain[4].

  • ESI-MS/MS Acquisition:

    • Action: Operate the mass spectrometer in positive ESI mode. Set up a Data-Dependent Acquisition (DDA) method with a stepped Normalized Collision Energy (NCE) of 20, 40, and 60 eV.

    • Causality: Stepped collision energy is critical. 20 eV is required to gently cleave the N-octyl chain (McLafferty rearrangement) without destroying the core[2]. 40-60 eV is required to force the subsequent loss of OH∙ and S from the rigid tricyclic core[3].

  • Data Validation Checkpoint:

    • Action: Extract the chromatograms for m/z 328.17 (Precursor), 216.05 (Core), and 199.04 (Diagnostic).

    • Rule: If m/z 199.04 is absent, the molecule is not a sulfoxide. If m/z 328.17 is present but elutes at the exact same retention time as the sulfide (m/z 312.18), it is an in-source oxidation artifact, not a true synthetic sulfoxide.

References

  • MS 4 and MS 5 mass spectra of ions from MPZ sample - ResearchGate. [Link]

  • Predicting Autoxidation of Sulfides in Drug-like Molecules Using Quantum Mechanical/Density Functional Theory Methods | Journal of Chemical Information and Modeling - ACS Publications. [Link]

  • Beyond the Phenothiazine Core: Mechanistic Insights into the Three-Electron Oxidation of Chlorpromazine - MDPI.[Link]

Sources

Safety & Regulatory Compliance

Safety

10-octyl-10H-phenothiazine 5-oxide proper disposal procedures

As a Senior Application Scientist, I approach laboratory safety and chemical disposal not as a mere regulatory checklist, but as a mechanistic process dictated by molecular structure. 10-octyl-10H-phenothiazine 5-oxide i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety and chemical disposal not as a mere regulatory checklist, but as a mechanistic process dictated by molecular structure. 10-octyl-10H-phenothiazine 5-oxide is a specialized derivative utilized in advanced materials science (e.g., organic semiconductors) and pharmaceutical drug development[1].

To manage its disposal safely and effectively, we must first understand its chemistry. The tricyclic phenothiazine core is prone to generating toxic gases upon combustion[2], the N-octyl chain imparts extreme lipophilicity (hydrophobicity)[1], and the 5-oxide (sulfoxide) moiety introduces specific redox sensitivities. This guide provides a self-validating, step-by-step operational plan for the safe handling, spill response, and RCRA-compliant disposal of this compound.

Chemical Profile & Mechanistic Hazard Assessment

Before executing any disposal protocol, it is critical to understand why certain safety measures are required. The physical and chemical properties of 10-octyl-10H-phenothiazine 5-oxide dictate our choice of solvents, personal protective equipment (PPE), and destruction methods.

PropertyValueCausality / Operational Impact
Chemical Name 10-octyl-10H-phenothiazine 5-oxideTarget analyte for disposal tracking.
Molecular Formula C20H25NOSHigh carbon/hydrogen ratio dictates high lipophilicity[1].
Molecular Weight 327.49 g/mol Heavy organic molecule; presents as a solid or viscous oil at room temperature.
Solubility Soluble in CHCl3, Acetone, DCMRequires organic solvents for decontamination; practically insoluble in water[3].
Combustion Products COx, NOx, SOxMandates high-temperature incineration with alkaline scrubbers[2].
Incompatibilities Strong oxidizers, strong acidsWaste must be segregated to prevent exothermic redox reactions at the sulfoxide group[2].

Immediate Safety & Handling Precautions

Standard laboratory PPE is required, but the specific materials must be chosen based on the compound's properties:

  • Gloves: Wear chemical-impermeable nitrile or neoprene gloves. Mechanistic Note: The highly lipophilic N-octyl chain allows the molecule to easily penetrate compromised skin barriers or low-density porous gloves[4].

  • Eye Protection: Tight-fitting safety goggles are mandatory. Phenothiazine derivatives are known ocular irritants[5].

  • Respiratory Protection: If handling bulk dry powder, use an N95/P100 or European Standard EN 149 approved respirator. Fine organic dust dispersed in the air presents both an inhalation hazard and a potential combustible dust explosion risk[4],[2].

Step-by-Step Disposal Protocol (Laboratory Scale)

Do not discharge this compound into sewer systems or aqueous waste streams[4]. The following methodology ensures compliance with standard Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines for toxic organic waste[6].

Step 1: Source Segregation Isolate 10-octyl-10H-phenothiazine 5-oxide waste from aqueous streams. Due to its lipophilic N-octyl chain, it will precipitate in aqueous waste, complicating liquid waste management. Collect the material in a dedicated, chemically compatible organic waste carboy (e.g., HDPE or glass).

Step 2: Primary Containment & Incompatibility Check Ensure the waste container does not contain strong oxidizing agents (e.g., peroxides, nitric acid). The 5-oxide (sulfoxide) group can undergo further uncontrolled oxidation to a sulfone (5,5-dioxide) if exposed to strong oxidizers, potentially leading to an exothermic reaction or pressure buildup[2],[1].

Step 3: Decontamination of Empty Containers Empty primary containers, weighing boats, or spatulas that held the compound must be triple-rinsed.

  • Mechanistic Note: Do not use water. Water is entirely ineffective due to the compound's hydrophobicity. Instead, use a polar aprotic solvent like acetone or a short-chain alcohol like ethanol to break the intermolecular dispersive forces[4]. Collect all rinsate and deposit it into the hazardous organic waste stream.

Step 4: Labeling and Accumulation Label the container clearly with "Hazardous Waste: 10-octyl-10H-phenothiazine 5-oxide", the approximate quantity, and the primary hazards (Toxic, Irritant, Environmental Hazard). While not specifically P- or U-listed under RCRA by name, it exhibits toxicity characteristics that legally mandate its management as a hazardous solid/liquid waste[6]. Store in a well-ventilated, light-resistant secondary containment area, as phenothiazines are notoriously light-sensitive and can undergo photo-degradation[3].

Step 5: Final Destruction via Incineration Transfer the sealed waste to your institution's Environmental Health and Safety (EHS) department for disposal via a licensed chemical destruction plant.

  • Mechanistic Note: The mandated destruction method is high-temperature incineration. Because the molecule contains both Nitrogen and Sulfur, combustion will yield toxic nitrogen oxides (NOx) and sulfur oxides (SOx). The incinerator must be equipped with an afterburner and an alkaline scrubber to neutralize these acidic gases before atmospheric venting[5],[2].

Emergency Spill Response Protocol

In the event of a benchtop or floor spill, immediate action must be taken to prevent aerosolization and environmental release. Follow this self-validating protocol based on NOAA CAMEO guidelines for phenothiazine compounds[3]:

  • Eliminate Ignition Sources: Immediately turn off nearby hot plates or open flames. Phenothiazine powders can form combustible dust clouds if aerosolized[2].

  • Dampen with Acetone: Do not dry-sweep the powder. Dry sweeping aerosolizes the fine particulates, creating an immediate inhalation hazard. Instead, gently dampen the solid spill material with acetone[3].

  • Absorb and Contain: Use absorbent paper pads (also dampened with acetone) to wipe up the solubilized material.

  • Seal and Isolate: Place all contaminated PPE, paper towels, and cleanup debris into a vapor-tight heavy-duty plastic bag for eventual hazardous disposal[3].

  • Surface Wash: Perform a final solvent wipe of the contaminated surface with acetone, followed by a standard soap and water wash to remove any residual lipophilic film[3]. Do not reenter the area until the Safety Officer verifies it has been properly cleaned.

Operational Workflow Visualization

The following logical diagram maps the decision tree for handling both routine disposal and emergency spill responses for 10-octyl-10H-phenothiazine 5-oxide.

DisposalWorkflow Start 10-octyl-10H-phenothiazine 5-oxide Waste Generated Spill Is it a spill? Start->Spill Dampen Dampen with Acetone (Prevent Dust Aerosolization) Spill->Dampen Yes Segregate Segregate as Organic Hazardous Waste Spill->Segregate No Absorb Absorb & Bag in Vapor-Tight Plastic Dampen->Absorb Absorb->Segregate TripleRinse Triple-Rinse Containers (Collect Acetone Rinsate) Segregate->TripleRinse Label Label & Store in Ventilated Accumulation Area TripleRinse->Label Incinerate Licensed Incineration (Requires Afterburner & Scrubber) Label->Incinerate

Caption: Logical workflow for the safe disposal and spill response of 10-octyl-10H-phenothiazine 5-oxide.

Sources

Handling

A Comprehensive Guide to Personal Protective Equipment for Handling 10-octyl-10H-phenothiazine 5-oxide

This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals handling 10-octyl-10H-phenothiazine 5-oxide. The recommendations herein are synthesized from...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals handling 10-octyl-10H-phenothiazine 5-oxide. The recommendations herein are synthesized from safety data for structurally related compounds and established laboratory safety standards to ensure a comprehensive approach to personal protection.

The core principle of this guide is to foster a proactive safety culture. By understanding the why behind each recommendation, you, the researcher, are empowered to make informed decisions that protect both you and the integrity of your work.

Hazard Assessment: Understanding the Risks

  • Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if inhaled.[1]

  • Skin Irritation: Causes skin irritation.[1]

  • Eye Irritation: Causes serious eye irritation.[1]

  • Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation or drowsiness and dizziness.[1]

Furthermore, the parent compound, phenothiazine, is known to be a skin sensitizer and can affect the liver, kidneys, and blood upon prolonged or repeated exposure.[2][3][4][5] Therefore, a conservative approach to handling 10-octyl-10H-phenothiazine 5-oxide is warranted, assuming similar or greater potential for hazard.

Table 1: GHS Hazard Classifications for a Structurally Similar Compound (10-octadecylphenothiazine-5-oxide)

Hazard ClassificationCategoryHazard Statement
Acute Toxicity (Oral, Dermal, Inhalation)4H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled
Skin Irritation2H315: Causes skin irritation
Eye Irritation2H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure3H336: May cause drowsiness or dizziness

Source: Notified C&L[1]

Personal Protective Equipment (PPE): Your First Line of Defense

The Occupational Safety and Health Administration (OSHA) mandates that employers provide and ensure the use of appropriate PPE to protect against chemical hazards in the laboratory (29 CFR 1910.132).[6][7][8][9] The following PPE is essential when handling 10-octyl-10H-phenothiazine 5-oxide.

Skin and Body Protection
  • Gloves: Due to the risk of skin irritation and dermal toxicity, chemical-resistant gloves are mandatory. Nitrile or neoprene gloves are recommended for protection against a broad range of chemicals.[10] Always inspect gloves for tears or punctures before use and remove them promptly if contamination occurs. For tasks with a high risk of splashing, consider double-gloving.

  • Lab Coat: A flame-resistant lab coat should be worn at all times to protect against splashes and spills. Ensure the lab coat is fully buttoned.

  • Full-Length Pants and Closed-Toe Shoes: These are required to protect the lower body from potential exposure.

Eye and Face Protection
  • Safety Glasses with Side Shields or Goggles: To prevent eye irritation from dust particles or splashes, safety glasses with side shields or chemical splash goggles are required.[7][8]

  • Face Shield: When there is a significant risk of splashing, a face shield should be worn in addition to safety glasses or goggles to provide full-face protection.

Respiratory Protection

Given the potential for acute inhalation toxicity, respiratory protection is crucial, especially when handling the compound as a powder.

  • Engineering Controls: First and foremost, handle this compound in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation of dust or aerosols.

  • Respirator: If engineering controls are not sufficient to maintain exposure below acceptable limits, or during spill cleanup, a NIOSH-approved respirator is necessary. For powders, a particulate respirator (e.g., N95, P100) is appropriate.

Operational Plan: Safe Handling from Receipt to Disposal

A systematic approach to handling 10-octyl-10H-phenothiazine 5-oxide minimizes the risk of exposure.

Receiving and Storage
  • Upon receipt, inspect the container for any damage.

  • Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[5][11]

  • Keep the container tightly sealed.

Weighing and Handling
  • All weighing and handling of the solid compound should be conducted within a chemical fume hood or a ventilated balance enclosure.

  • Use appropriate tools (e.g., spatulas) to handle the material and avoid creating dust.

  • After handling, decontaminate all surfaces and equipment.

Emergency Procedures
  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[5][12]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[5][12]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5][12]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5][12]

Disposal Plan: Environmental Responsibility

Proper disposal of 10-octyl-10H-phenothiazine 5-oxide and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

  • Waste Collection: Collect all waste material, including contaminated gloves, weighing paper, and pipette tips, in a clearly labeled hazardous waste container.

  • Waste Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

  • Disposal Method: The recommended disposal method is incineration by a licensed hazardous waste disposal company.[12][13][14] Do not dispose of this chemical down the drain or in the regular trash.[15]

  • Container Decontamination: Triple-rinse empty containers with a suitable solvent (e.g., acetone or ethanol). Collect the rinsate as hazardous waste.[12]

Diagram 1: PPE Selection Workflow

PPE_Selection cluster_assessment Hazard Assessment cluster_ppe PPE Selection cluster_verification Verification Hazard Assess Task-Specific Hazards (e.g., weighing, dissolution, reaction) Skin Skin Protection: - Nitrile/Neoprene Gloves - Lab Coat Hazard->Skin Dermal Contact Risk Eye Eye/Face Protection: - Safety Glasses/Goggles - Face Shield (if splash risk) Hazard->Eye Splash/Dust Risk Respiratory Respiratory Protection: - Fume Hood - Respirator (if needed) Hazard->Respiratory Inhalation Risk Check Inspect PPE Before Use Skin->Check Eye->Check Respiratory->Check Proceed Proceed with Task Check->Proceed

Caption: Workflow for selecting appropriate PPE based on task-specific hazards.

Diagram 2: Waste Disposal Workflow

Waste_Disposal Start Generate Waste (e.g., contaminated gloves, excess compound) Collect Collect in Labeled Hazardous Waste Container Start->Collect Segregate Segregate from Incompatible Waste Streams Collect->Segregate Store Store in Designated Hazardous Waste Area Segregate->Store Contact_EHS Contact EHS for Professional Disposal Store->Contact_EHS Incineration Incineration by Licensed Vendor Contact_EHS->Incineration

Caption: Step-by-step process for the safe disposal of 10-octyl-10H-phenothiazine 5-oxide waste.

References

  • Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards - Phenothiazine. Retrieved from [Link]

  • Electronic Code of Federal Regulations. (2019, December 17). 29 CFR Part 1910 Subpart I -- Personal Protective Equipment. Retrieved from [Link]

  • Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

  • Clarion Safety Systems. (2022, November 30). OSHA's PPE Laboratory Standards. Retrieved from [Link]

  • PMC. (2025, July 17). A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Phenothiazine. PubChem Compound Database. Retrieved from [Link]

  • Occupational Safety and Health Administration. (n.d.). 1910.132 - General requirements. Retrieved from [Link]

  • NextSDS. (n.d.). 10-OCTADECYLPHENOTHIAZINE-5-OXIDE — Chemical Substance Information. Retrieved from [Link]

  • Occupational Safety and Health Administration. (2021, January 8). PHENOTHIAZINE. Retrieved from [Link]

  • University of California, Santa Cruz. (n.d.). Glove Selection Examples of Chemical Resistance of Common Glove Materials. Retrieved from [Link]

  • Cleanchem. (n.d.). MATERIAL SAFETY DATA SHEETS 10H-PHENOTHIAZINE-5-OXIDE. Retrieved from [Link]

  • Gloves By Web. (n.d.). Gloves Chemical Resistance Chart. Retrieved from [Link]

  • Kimberly-Clark. (n.d.). Kimberly-Clark Nitrile Gloves*. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Hand Protection Chemical Resistance Guide. Retrieved from [Link]

  • Environmental Health and Safety. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

  • Washington University in St. Louis. (2011). Guidance for Disposal of Drugs Used in Clinical Research. Retrieved from [Link]

  • Practice Greenhealth. (n.d.). Best practices for disposal of controlled substances. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2024, October 31). Drug Disposal: Dispose "Non-Flush List" Medicine in Trash. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.